Bay-091

Core Science & Biosynthesis

Bay-091: A Technical Guide to its Mechanism of Action as a PIP4K2A Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism of action of Bay-091, a potent and highly selective inhibitor of Phosphatidylinositol-5-Phosphate (B1243415) 4-Kinase Type 2 Alpha (PIP4K2A). This document consolidates key quantitative data, details experimental methodologies, and illustrates the relevant signaling pathways to facilitate a comprehensive understanding for researchers and professionals in drug development.

Core Mechanism of Action

Bay-091 is a chemical probe that acts as a potent and highly selective, ATP-dependent inhibitor of the lipid kinase PIP4K2A.[1][2] The primary function of PIP4K2A is to catalyze the phosphorylation of phosphatidylinositol-5-phosphate (PI5P) to generate phosphatidylinositol-4,5-bisphosphate (PI(4,5)P2).[3][4][5][6] PI(4,5)P2 is a crucial precursor for second messengers in the phosphoinositide signal transduction pathways, which are involved in regulating a multitude of cellular processes including cell proliferation, differentiation, secretion, and motility.[4][7][8]

By selectively binding to the active site of the PIP4K2A enzyme, Bay-091 blocks this conversion, leading to an accumulation of PI5P and a reduction in the cellular levels of PI(4,5)P2.[3] This alteration in the balance of these phosphoinositides can subsequently impact various downstream signaling events.[3]

Quantitative Data Summary

The potency and cellular engagement of Bay-091 have been characterized through various in vitro and cellular assays. The following tables summarize the key quantitative data.

Table 1: In Vitro Potency of Bay-091 Against PIP4K2A

Assay Type	ATP Concentration	IC50 Value	Reference
ADP-Glo	10 µM	1.3 nM	[9][10]
ADP-Glo	250 µM	2.6 nM	[9]
HTRF (PI(4,5)P2 quantification)	10 µM	8.5 nM	[2][9]
HTRF (PI(4,5)P2 quantification)	2 mM	16.4 nM	[2][9]

Table 2: Cellular Target Engagement of Bay-091

Assay Type	Condition	EC50 Value (95% CI)	Reference
CETSA (lysates)	60°C	1.8 µM	[9]
CETSA (intact cells)	56°C	1.1 µM	[9]

Table 3: Antiproliferative Activity of Bay-091

Cell Line	Description	Incubation Time	IC50 Value	Reference
EBC-1	Human lung cancer cell line with p53 mutation	72 hrs	30 µM	[1]

Signaling Pathways

The inhibition of PIP4K2A by Bay-091 directly impacts the phosphoinositide signaling pathway. The following diagram illustrates the core mechanism of action.

Caption: Bay-091 inhibits PIP4K2A, blocking PI5P to PI(4,5)P2 conversion.

It has been hypothesized that PIP4K2A inhibition could lead to hyperactivation of the AKT pathway in p53-deficient tumor cells, potentially inducing apoptosis.[5][6] However, studies with Bay-091 did not show an effect on AKT phosphorylation or an increase in reactive oxygen species (ROS) in cellular assays, suggesting that the initially proposed mode of action for inducing anti-proliferative effects in these specific contexts may be more complex.[5][10]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

PIP4K2A Kinase Inhibition Assay (ADP-Glo™)

This assay quantifies the amount of ADP produced during the kinase reaction, which is inversely proportional to the inhibitory activity of the compound.

• Materials: Recombinant human PIP4K2A enzyme, PI5P substrate, ATP, ADP-Glo™ Kinase Assay kit (Promega).

• Protocol:

  • The PIP4K2A enzyme is incubated with varying concentrations of Bay-091.

  • The kinase reaction is initiated by adding the PI5P substrate and a defined concentration of ATP (e.g., 10 µM or 250 µM).

  • The reaction is allowed to proceed for a specified time (e.g., 60 minutes).

  • The ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP.

  • The Kinase Detection Reagent is then added to convert the generated ADP into ATP, which is subsequently used in a luciferase/luciferin reaction to produce a luminescent signal.

  • The luminescence is measured using a plate reader, and the IC50 values are calculated from the dose-response curves.[10]

HTRF® Kinase Assay (Homogeneous Time-Resolved Fluorescence)

This assay measures the production of PI(4,5)P2.

• Materials: Recombinant human PIP4K2A enzyme, PI5P substrate, ATP, HTRF® detection reagents.

• Protocol:

  • Similar to the ADP-Glo assay, the PIP4K2A enzyme is incubated with Bay-091.

  • The kinase reaction is started by the addition of PI5P and ATP (e.g., 10 µM or 2 mM).

  • After incubation, HTRF® detection reagents, including a PI(4,5)P2-specific antibody labeled with a donor fluorophore and an acceptor fluorophore, are added.

  • The binding of the antibody to the newly synthesized PI(4,5)P2 brings the donor and acceptor fluorophores into close proximity, resulting in a FRET signal.

  • The HTRF signal is read on a compatible plate reader, and IC50 values are determined.[9]

Cellular Thermal Shift Assay (CETSA®)

CETSA is used to demonstrate the direct binding of a compound to its target protein in a cellular environment.

• Materials: Cells expressing PIP4K2A, Bay-091, lysis buffer, antibodies for western blotting or mass spectrometry.

• Protocol:

  • Intact cells or cell lysates are incubated with Bay-091 or a vehicle control.

  • The samples are heated to a specific temperature (e.g., 56°C for intact cells, 60°C for lysates), which causes protein denaturation and aggregation.

  • The cells are then lysed (if not already), and the aggregated proteins are separated from the soluble fraction by centrifugation.

  • The amount of soluble PIP4K2A in the supernatant is quantified by methods such as western blotting or mass spectrometry.

  • The binding of Bay-091 stabilizes the PIP4K2A protein, resulting in more soluble protein at elevated temperatures compared to the control. The EC50 value represents the concentration of Bay-091 required to achieve 50% of the maximal thermal stabilization.[5][6][9][10]

The following diagram illustrates the general workflow of a Cellular Thermal Shift Assay.

Caption: A simplified workflow of the Cellular Thermal Shift Assay (CETSA).

Conclusion

Bay-091 is a valuable chemical probe for studying the biological functions of PIP4K2A. Its high potency and selectivity, as demonstrated by the quantitative data, make it a suitable tool for elucidating the role of PIP4K2A in various signaling pathways and disease states. While the initial hypothesis regarding its antiproliferative mechanism in p53-deficient tumors was not confirmed through direct observation of AKT hyperactivation, Bay-091 remains an important molecule for further investigation into the complex roles of PIP4K2A signaling.[5][6]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. BAY 091 Supplier | CAS 2922280-34-8 | BAY091 | Tocris Bioscience [tocris.com]
• 3. What are PIP4K2A inhibitors and how do they work? [synapse.patsnap.com]
• 4. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 5. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. PIP4K2A Gene: Function, Regulation, and Role in Disease [learn.mapmygenome.in]
• 8. PIP4K2A - Wikipedia [en.wikipedia.org]
• 9. eubopen.org [eubopen.org]
• 10. pubs.acs.org [pubs.acs.org]

What is the function of Bay-091 in cancer cells

An In-depth Technical Guide on the Function of BAY-091 in Cancer Cells

Introduction

BAY-091 is a potent and highly selective, reversible inhibitor of the lipid kinase Phosphatidylinositol-5-Phosphate (B1243415) 4-Kinase Type-2 Alpha (PIP4K2A).[1][2][3] This enzyme plays a crucial role in phosphoinositide signaling by catalyzing the conversion of phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[4][5] The involvement of the PIP4K2 family, particularly PIP4K2A and PIP4K2B, has been suggested in cancer, especially in tumors with p53 mutations or deletions.[1][6] Genetic depletion of these kinases has been shown to inhibit tumor growth, leading to the development of inhibitors like BAY-091 to pharmacologically investigate this pathway.[1] This document provides a comprehensive overview of BAY-091's mechanism of action, its effects in cancer cells, and the experimental protocols used for its characterization.

Mechanism of Action and Signaling Pathway

BAY-091 functions as a highly selective inhibitor of PIP4K2A.[2][3] The primary role of PIP4K2A is to phosphorylate PI5P, generating PI(4,5)P2, a critical lipid second messenger involved in numerous cellular processes.[5][7]

The initial therapeutic hypothesis for inhibiting PIP4K2A in cancer, particularly in p53-deficient tumors, was based on observations that depletion of PIP4K2A/B could lead to tumor growth inhibition.[6] This anti-tumor effect was thought to be mediated by the hyperactivation of the AKT signaling pathway and an increase in reactive oxygen species (ROS), ultimately inducing apoptosis.[1][4]

However, studies involving BAY-091 have shown a divergence from this hypothesis. While BAY-091 effectively engages and inhibits its target, PIP4K2A, within cancer cells, this inhibition did not translate into the expected anti-proliferative activity in p53-deficient tumor cell lines.[6][8][9] Therefore, BAY-091's primary role has been redefined as a valuable chemical probe for elucidating the complex signaling of PIP4K2A, rather than as a direct anti-cancer therapeutic.[1][4]

Caption: The inhibitory effect of BAY-091 on the PIP4K2A signaling pathway.

Quantitative Data: Inhibitory Potency

BAY-091 was identified through high-throughput screening and subsequent structure-based optimization.[1] Its potency has been quantified using various biochemical assays, which are summarized below. For context, data for the related compound BAY-297 is also included.

Compound	Assay Format	ATP Concentration	IC50 Value	Reference
BAY-091	PIP4K2A HTRF Assay	High (2 mM)	16 nM	[2][10]
BAY-091	PIP4K2A ADP-Glo & HTRF	Low (10 µM)	10-20x more potent than BAY-297	[1]
BAY-297	PIP4K2A ADP-Glo Assay	Low (10 µM)	13 nM	[1]
BAY-297	PIP4K2A ADP-Glo Assay	Medium (250 µM)	69 nM	[1]
BAY-297	PIP4K2A HTRF Assay	Low (10 µM)	110 nM	[1]
BAY-297	PIP4K2A HTRF Assay	High (2 mM)	769 nM	[1]

Experimental Protocols

The characterization of BAY-091 involved several key experimental methodologies to determine its biochemical potency and cellular activity.

Biochemical Kinase Assays (ADP-Glo and HTRF)

These assays were fundamental in determining the in vitro inhibitory potency of BAY-091 against its target kinase, PIP4K2A.

• Principle: Both assays measure the enzymatic activity of PIP4K2A. The amount of product generated (ADP in the ADP-Glo assay, or a specific phosphorylated product detected by fluorescence resonance energy transfer in the HTRF assay) is inversely proportional to the inhibitory activity of the compound being tested.

• Methodology:

  • Recombinant PIP4K2A enzyme is incubated with its substrate (PI5P) and a phosphate (B84403) donor (ATP) in a multi-well plate format.

  • Serial dilutions of the inhibitor (BAY-091) are added to the wells.

  • The reaction is allowed to proceed for a defined period.

  • Detection reagents are added to quantify the reaction product.

  • The resulting signal is measured, and IC50 values are calculated by plotting the percentage of inhibition against the inhibitor concentration.

Cellular Thermal Shift Assay (CETSA)

CETSA was employed to verify that BAY-091 directly binds to and engages with its intended target, PIP4K2A, within the complex environment of a living cell.

• Principle: The binding of a ligand (like BAY-091) to its target protein (PIP4K2A) typically increases the protein's thermal stability. CETSA measures the temperature at which the protein denatures and aggregates, which will be higher in the presence of a binding ligand.

• Methodology:

  • Intact cancer cells are treated with either BAY-091 or a vehicle control.

  • The treated cells are heated to a range of different temperatures.

  • Cells are lysed, and the soluble protein fraction is separated from the aggregated, denatured proteins via centrifugation.

  • The amount of soluble PIP4K2A remaining at each temperature is quantified using methods like Western blotting.

  • A "melting curve" is generated, showing that cells treated with BAY-091 retained more soluble PIP4K2A at higher temperatures, confirming target engagement.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. axonmedchem.com [axonmedchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. PIP4K2A Gene: Function, Regulation, and Role in Disease [learn.mapmygenome.in]
• 6. 6ym3 - Crystal structure of Compound 1 with PIP4K2A - Summary - Protein Data Bank Japan [pdbj.org]
• 7. Lipid kinases PIP5Ks and PIP4Ks: potential drug targets for breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. axonmedchem.com [axonmedchem.com]

Bay-091: A Potent and Selective Chemical Probe for Interrogating PIP4K2A Signaling

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Bay-091, a potent and highly selective chemical probe for the lipid kinase, Phosphatidylinositol-5-Phosphate (B1243415) 4-Kinase Type 2 Alpha (PIP4K2A). Bay-091 serves as an invaluable tool for elucidating the complex roles of PIP4K2A in cellular signaling pathways. This document details the mechanism of action of Bay-091, its quantitative biochemical and cellular characterization, and its selectivity profile. Furthermore, it provides detailed experimental protocols for key assays and visualizations of the associated signaling pathways and experimental workflows to facilitate its effective use in research and drug discovery.

Introduction to PIP4K2A and the Chemical Probe Bay-091

Phosphatidylinositol-5-phosphate 4-kinase type 2 alpha (PIP4K2A) is a lipid kinase that plays a crucial role in the regulation of phosphoinositide metabolism by catalyzing the conversion of phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2)[1][2][3]. PI(4,5)P2 is a key signaling molecule involved in a multitude of cellular processes, including signal transduction, cytoskeletal organization, and membrane trafficking. Dysregulation of PIP4K2A activity has been implicated in various diseases, including cancer[1][2][3].

The study of PIP4K2A has been significantly advanced by the development of potent and selective chemical probes. Bay-091 is a 1,7-naphthyridine-based inhibitor of PIP4K2A, identified through high-throughput screening and structure-based optimization[1][3]. Its high potency and selectivity make it an excellent tool for investigating the cellular functions of PIP4K2A and its role in disease[1][3][4]. This guide will provide researchers with the necessary information to effectively utilize Bay-091 in their studies.

Quantitative Data Presentation

The following tables summarize the key quantitative data for Bay-091 and its negative control, BAY-0361.

Table 1: In Vitro Potency of Bay-091 against PIP4K2A

Assay Type	ATP Concentration	IC50 (nM)	Reference
ADP-Glo	10 µM	1.3	[5]
ADP-Glo	250 µM	2.6	[5]
HTRF	10 µM	8.5	[5]
HTRF	2 mM	16.4	[5]

Table 2: Cellular Target Engagement of Bay-091

Assay Type	Cell Line	Temperature	EC50 (µM)	95% CI	Reference
CETSA (Lysates)	THP-1	60°C	1.8	-	[5]
CETSA (Intact Cells)	THP-1	56°C	1.1	-	[5]

Table 3: Selectivity Profile of Bay-091

Panel	Number of Targets	Concentration	Off-Target Inhibition >60%	Key Off-Targets (% Inhibition)	Reference
Eurofins Kinase Panel	373	1 µM	None	-	[5]
Eurofins Safety Panel	77	10 µM	5	TBXAS1 (98), HTR2B (98), MAOB (81), PDE3 (74), PDE5A (62)	[5]

Table 4: Properties of Bay-091 and Negative Control BAY-0361

Compound	Target	Recommended In Vitro Concentration	In Vivo Suitability
Bay-091	PIP4K2A	Use with negative control for best interpretation	Not for in vivo use
BAY-0361	Negative Control	Use alongside Bay-091	Not for in vivo use

Signaling Pathways and Experimental Workflows

PIP4K2A Signaling Pathway

PIP4K2A is a key enzyme in the phosphoinositide pathway, converting PI5P to PI(4,5)P2. PI(4,5)P2 is a precursor for important second messengers like diacylglycerol (DAG) and inositol (B14025) trisphosphate (IP3) and is also the substrate for phosphoinositide 3-kinase (PI3K) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3), a critical mediator of the AKT signaling pathway.

Caption: PIP4K2A signaling pathway and the inhibitory action of Bay-091.

Experimental Workflow for Bay-091 Characterization

The characterization of Bay-091 involves a series of in vitro and cellular assays to determine its potency, selectivity, and target engagement.

Caption: Experimental workflow for the characterization of Bay-091.

Detailed Experimental Protocols

Biochemical Kinase Assays (ADP-Glo™ and HTRF™)

These assays quantify the enzymatic activity of PIP4K2A and the inhibitory effect of Bay-091.

4.1.1. ADP-Glo™ Kinase Assay

This assay measures kinase activity by quantifying the amount of ADP produced in the kinase reaction.

• Materials:

  • Recombinant human PIP4K2A enzyme

  • PI5P substrate

  • ATP

  • Bay-091

  • ADP-Glo™ Kinase Assay kit (Promega)

  • Assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

  • 384-well white assay plates

• Procedure:

  • Prepare serial dilutions of Bay-091 in DMSO.

  • In a 384-well plate, add 5 µL of the kinase reaction mixture containing PIP4K2A enzyme and PI5P substrate in assay buffer.

  • Add 5 µL of Bay-091 dilution or DMSO (vehicle control).

  • Initiate the reaction by adding 5 µL of ATP solution (final concentrations of 10 µM or 250 µM).

  • Incubate the reaction for 60 minutes at room temperature.

  • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

  • Measure luminescence using a plate reader.

  • Calculate IC50 values by fitting the data to a four-parameter dose-response curve.

4.1.2. HTRF™ Kinase Assay

This assay is a time-resolved fluorescence resonance energy transfer (TR-FRET) based method to detect the product of the kinase reaction.

• Materials:

  • Recombinant human PIP4K2A enzyme

  • Biotinylated PI5P substrate

  • ATP

  • Bay-091

  • HTRF™ KinEASE™ kit (Cisbio) or similar

  • Assay buffer

  • 384-well low-volume white plates

• Procedure:

  • Prepare serial dilutions of Bay-091 in DMSO.

  • Add 2 µL of PIP4K2A enzyme to the wells of a 384-well plate.

  • Add 2 µL of Bay-091 dilution or DMSO.

  • Add a mixture of biotinylated PI5P and ATP (final concentrations of 10 µM or 2 mM ATP).

  • Incubate for the desired reaction time at room temperature.

  • Stop the reaction by adding 5 µL of HTRF detection buffer containing streptavidin-XL665 and a product-specific antibody labeled with Europium cryptate.

  • Incubate for 60 minutes at room temperature to allow for the development of the HTRF signal.

  • Read the plate on an HTRF-compatible reader, measuring the fluorescence emission at 620 nm and 665 nm.

  • Calculate the HTRF ratio and determine IC50 values.

Cellular Thermal Shift Assay (CETSA)

CETSA is used to verify the direct binding of Bay-091 to PIP4K2A in a cellular context by measuring changes in the thermal stability of the target protein.

• Materials:

  • THP-1 cells (or other suitable cell line)

  • Bay-091

  • Cell culture medium (e.g., RPMI-1640 with 10% FBS)

  • PBS

  • Lysis buffer (e.g., with protease and phosphatase inhibitors)

  • Equipment for Western blotting

• Procedure:

  • Cell Treatment: Culture THP-1 cells to the desired density. Treat cells with various concentrations of Bay-091 or DMSO for 1 hour at 37°C.

  • Heat Shock: Aliquot the cell suspension into PCR tubes. Heat the samples in a thermal cycler to a range of temperatures (for melt curve determination) or a single fixed temperature (for isothermal dose-response, e.g., 56°C for intact cells or 60°C for lysates) for 3 minutes, followed by cooling to 4°C.

  • Lysis: Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

  • Centrifugation: Pellet the precipitated proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

  • Protein Quantification: Collect the supernatant containing the soluble protein fraction.

  • Western Blotting:

    • Separate the soluble proteins by SDS-PAGE.

    • Transfer the proteins to a PVDF membrane.

    • Block the membrane with 5% BSA in TBST.

    • Probe with a primary antibody against PIP4K2A (e.g., from Cell Signaling Technology).

    • Incubate with an appropriate HRP-conjugated secondary antibody.

    • Detect the signal using an ECL substrate.

  • Data Analysis: Quantify the band intensities. Plot the normalized soluble protein fraction against the temperature (for melt curve) or drug concentration (for isothermal dose-response) to determine the melting temperature (Tm) shift or the EC50 value.

Western Blot Analysis for Downstream Signaling

Western blotting can be used to assess the effect of Bay-091 on downstream signaling pathways, such as the AKT pathway. However, it is important to note that studies have shown that inhibition of PIP4K2A with Bay-091 did not consistently lead to the hypothesized hyperactivation of AKT in p53-deficient tumor cells[1][5].

• Materials:

  • Cell line of interest

  • Bay-091

  • Lysis buffer with phosphatase and protease inhibitors

  • Primary antibodies: anti-phospho-AKT (Ser473), anti-total-AKT, anti-PIP4K2A, and anti-loading control (e.g., β-actin or GAPDH).

  • HRP-conjugated secondary antibodies

  • ECL detection reagents

• Procedure:

  • Cell Treatment and Lysis: Treat cells with Bay-091 at desired concentrations and time points. Lyse the cells and quantify protein concentration.

  • SDS-PAGE and Transfer: Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Blocking and Antibody Incubation: Block the membrane with 5% BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies overnight at 4°C.

  • Secondary Antibody and Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect the chemiluminescent signal.

  • Analysis: Quantify band intensities and normalize the phosphorylated protein levels to the total protein levels.

Conclusion

Bay-091 is a potent, selective, and cell-permeable chemical probe for PIP4K2A. Its well-characterized biochemical and cellular activities, along with the availability of a negative control, make it an essential tool for dissecting the physiological and pathological roles of PIP4K2A. The detailed protocols and pathway diagrams provided in this guide are intended to empower researchers to confidently employ Bay-091 in their investigations, ultimately contributing to a deeper understanding of PIP4K2A signaling and its potential as a therapeutic target.

References

• 1. eubopen.org [eubopen.org]
• 2. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 3. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Investigating PIP4K2A Function with Bay-091: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Phosphatidylinositol-5-Phosphate 4-Kinase Type 2 Alpha (PIP4K2A) and the utility of its potent and selective inhibitor, Bay-091, in elucidating its cellular functions. This document details the core signaling pathways involving PIP4K2A, presents quantitative data on the inhibitory action of Bay-091, and offers detailed experimental protocols for key assays.

Introduction to PIP4K2A

Phosphatidylinositol-5-phosphate 4-kinase type 2 alpha (PIP4K2A) is a lipid kinase that plays a crucial role in phosphoinositide signaling.[1] Its primary function is to catalyze the phosphorylation of phosphatidylinositol 5-phosphate (PtdIns5P) to generate phosphatidylinositol 4,5-bisphosphate (PtdIns(4,5)P2).[2][3] PtdIns(4,5)P2 is a key precursor for second messengers, such as inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG), and is involved in a multitude of cellular processes including cell proliferation, survival, vesicle transport, and apoptosis.[1] The dysregulation of PIP4K2A has been implicated in various diseases, most notably in cancer, where it can act as either a proto-oncogene or a tumor suppressor depending on the context.[4][5][6]

Bay-091: A Potent and Selective PIP4K2A Inhibitor

Bay-091 is a chemical probe identified as a potent and highly selective inhibitor of PIP4K2A.[7][8] It acts by binding to the ATP-binding site of the enzyme, thereby preventing the phosphorylation of PtdIns5P.[4][9] The high selectivity of Bay-091 makes it an invaluable tool for studying the specific roles of PIP4K2A in cellular signaling and for validating it as a potential therapeutic target.[10][11]

Data Presentation: The Inhibitory Profile of Bay-091

The following tables summarize the quantitative data regarding the potency and selectivity of Bay-091 against PIP4K2A.

Table 1: In Vitro Potency of Bay-091 against PIP4K2A

Assay Format	ATP Concentration	IC50 (nM)	Reference
ADP-Glo	10 µM (low ATP)	1.3
ADP-Glo	250 µM (medium ATP)	2.6	[12]
HTRF Assay	10 µM (low ATP)	8.5
HTRF Assay	2 mM (high ATP)	16	[13]

Table 2: Cellular Target Engagement of Bay-091

Assay	Cell Line	Temperature	EC50 (µM)	Reference
CETSA (Intact Cells)	THP-1	56 °C	1.1	[14]
CETSA (Cell Lysates)	K-562	60 °C	1.8	[1][14]

Table 3: Selectivity Profile of Bay-091

Kinase Panel	Number of Kinases	Concentration of Bay-091	Off-Target Inhibition >60%	Reference
Millipore Kinase Panel	373	1 µM	None	[2]

Signaling Pathways and Experimental Workflows

Visualizing the intricate cellular signaling networks and experimental procedures is crucial for a comprehensive understanding. The following diagrams, generated using the DOT language, illustrate the key signaling pathway involving PIP4K2A and a typical experimental workflow for its investigation using Bay-091.

Caption: PIP4K2A in the PI3K/AKT Signaling Pathway.

Caption: General experimental workflow for studying PIP4K2A using Bay-091.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the investigation of PIP4K2A function using Bay-091.

ADP-Glo™ Kinase Assay

This assay quantifies kinase activity by measuring the amount of ADP produced during the enzymatic reaction.

Materials:

• PIP4K2A enzyme

• PtdIns5P substrate

• Bay-091 inhibitor

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• ATP solution

• 384-well white plates

Procedure:

• Prepare serial dilutions of Bay-091 in kinase buffer.

• In a 384-well plate, add 2.5 µL of the diluted Bay-091 or vehicle (DMSO) control.

• Add 2.5 µL of a solution containing PIP4K2A enzyme and PtdIns5P substrate in kinase buffer.

• Initiate the kinase reaction by adding 5 µL of ATP solution (final concentration typically 10 µM for low ATP or 250 µM for medium ATP conditions).

• Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).

• Stop the reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent.

• Incubate for 40 minutes at room temperature.

• Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Incubate for 30-60 minutes at room temperature.

• Measure luminescence using a plate reader.

• Calculate the percent inhibition for each Bay-091 concentration and determine the IC50 value by fitting the data to a dose-response curve.

HTRF® Kinase Assay

This homogeneous time-resolved fluorescence assay measures the phosphorylation of a biotinylated substrate.

Materials:

• PIP4K2A enzyme

• Biotinylated PtdIns5P substrate

• Bay-091 inhibitor

• HTRF® KinEASE™ Kit (Cisbio) or similar

• Europium cryptate-labeled anti-phospho antibody

• Streptavidin-XL665

• Kinase buffer

• ATP solution

• 384-well low-volume white plates

Procedure:

• Prepare serial dilutions of Bay-091.

• In a 384-well plate, add 2 µL of the diluted inhibitor or vehicle.

• Add 4 µL of a solution containing PIP4K2A enzyme and biotinylated PtdIns5P substrate.

• Initiate the reaction by adding 4 µL of ATP solution (final concentration typically 10 µM for low ATP or 2 mM for high ATP conditions).

• Incubate at room temperature for the optimized reaction time.

• Stop the reaction by adding 5 µL of the detection mixture containing Europium cryptate-labeled antibody and Streptavidin-XL665 in detection buffer.

• Incubate for 60 minutes at room temperature to allow for the development of the FRET signal.

• Read the plate on an HTRF-compatible reader, measuring emission at 665 nm and 620 nm.

• Calculate the HTRF ratio and determine the IC50 value.

Cellular Thermal Shift Assay (CETSA)

CETSA is used to verify the direct binding of an inhibitor to its target protein in a cellular context.[15][16]

Materials:

• Cells expressing PIP4K2A (e.g., THP-1 or K-562)

• Bay-091 inhibitor

• Cell culture medium

• PBS (Phosphate-Buffered Saline)

• Lysis buffer with protease inhibitors

• PCR tubes or 96-well PCR plates

• Thermal cycler

• Apparatus for SDS-PAGE and Western blotting

• Anti-PIP4K2A antibody

Procedure:

• Culture cells to the desired confluency.

• Treat cells with various concentrations of Bay-091 or vehicle (DMSO) for a specific duration (e.g., 1 hour) at 37°C.

• Harvest and wash the cells with PBS.

• Resuspend the cell pellets in PBS and aliquot into PCR tubes.

• Heat the cell suspensions across a range of temperatures (e.g., 40°C to 70°C) for 3 minutes in a thermal cycler, followed by a 3-minute incubation at room temperature.

• Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Separate the soluble fraction from the aggregated proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• Collect the supernatant (soluble fraction) and determine the protein concentration.

• Analyze the samples by SDS-PAGE and Western blotting using an anti-PIP4K2A antibody.

• Quantify the band intensities and plot the amount of soluble PIP4K2A as a function of temperature for each inhibitor concentration.

• A shift in the melting curve to a higher temperature in the presence of Bay-091 indicates target engagement. Determine the EC50 value from isothermal dose-response curves at a fixed temperature.[14]

MTT Cell Viability Assay

This colorimetric assay assesses the effect of an inhibitor on cell viability and proliferation.[8][13][17]

Materials:

• Cancer cell lines of interest

• Bay-091 inhibitor

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

Procedure:

• Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treat the cells with serial dilutions of Bay-091 or vehicle control for the desired duration (e.g., 72 hours).

• After the incubation period, add 10-20 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add 100-150 µL of solubilization solution to dissolve the formazan crystals.

• Mix gently on an orbital shaker to ensure complete dissolution.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the GI50 (concentration for 50% growth inhibition) or IC50 value.

References

• 1. sgc-ffm.uni-frankfurt.de [sgc-ffm.uni-frankfurt.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. content.protocols.io [content.protocols.io]
• 4. reactionbiology.com [reactionbiology.com]
• 5. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. merckmillipore.com [merckmillipore.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. A Homogeneous, High-Throughput Assay for Phosphatidylinositol 5-Phosphate 4-Kinase with a Novel, Rapid Substrate Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. broadpharm.com [broadpharm.com]
• 14. researchgate.net [researchgate.net]
• 15. biorxiv.org [biorxiv.org]
• 16. frontiersin.org [frontiersin.org]
• 17. researchhub.com [researchhub.com]

The Contrarian Case of BAY-091: A Technical Review of its Effects on p53-Deficient Tumor Cells

For the attention of Researchers, Scientists, and Drug Development Professionals.

Introduction

BAY-091 has been identified as a potent and highly selective chemical probe for PIP4K2A.[3][4] This technical guide provides an in-depth review of the reported effects of BAY-091 on p53-deficient tumor cells, summarizing the key quantitative data, outlining the experimental methodologies employed, and visualizing the underlying signaling pathways and experimental workflows. The findings, however, challenge the initial hypothesis, revealing a critical discrepancy between genetic and pharmacological inhibition of PIP4K2A in the context of p53 status.

Quantitative Data Summary

Contrary to the anticipated antiproliferative effect, studies with BAY-091 did not demonstrate significant growth inhibition in p53-deficient tumor cell lines. The half-maximal inhibitory concentration (IC50) for antiproliferative activity was found to be greater than 30 μM in both p53 mutant and p53 wild-type cells, indicating a lack of potent, selective cytotoxicity.

Cell Line	p53 Status	Compound	Assay	Incubation Time	IC50 (μM)
THP-1	Mutant	BAY-091	CellTiter-Glo	72 hrs	> 30
EBC-1	Mutant	BAY-091	CellTiter-Glo	72 hrs	> 30
NCI-H460	Wild-Type	BAY-091	CellTiter-Glo	72 hrs	> 30

Signaling Pathways and Experimental Workflows

Hypothesized Signaling Pathway for PIP4K2A Inhibition in p53-Deficient Cells

The initial hypothesis, based on RNAi studies, posited that the inhibition of PIP4K2A would lead to a cascade of events culminating in apoptosis, specifically in tumor cells lacking functional p53. The diagram below illustrates this proposed mechanism.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]

The Role of Bay-091 in Elucidating Lipid Kinase Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bay-091 is a potent and highly selective chemical probe for Phosphatidylinositol-5-Phosphate (B1243415) 4-Kinase Type-2 Alpha (PIP4K2A), a lipid kinase that plays a crucial role in cellular signaling.[1][2] This technical guide provides an in-depth overview of Bay-091, its mechanism of action, and its application in studying lipid kinase pathways. It is designed to equip researchers, scientists, and drug development professionals with the necessary information to effectively utilize Bay-091 as a tool to investigate the function of PIP4K2A and its role in health and disease.

Core Mechanism of Action

Bay-091 is an ATP-competitive inhibitor of PIP4K2A.[3] The primary function of PIP4K2A is to catalyze the phosphorylation of phosphatidylinositol-5-phosphate (PI5P) to produce phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[1][4][5] By selectively inhibiting PIP4K2A, Bay-091 allows for the precise dissection of this signaling pathway, enabling researchers to study the downstream consequences of reduced PI(4,5)P2 synthesis from this specific source.

Data Presentation: Quantitative Analysis of Bay-091

The potency and selectivity of Bay-091 have been characterized through various in vitro and cellular assays. The following tables summarize the key quantitative data.

Assay Type	Parameter	Condition	Value	Reference
In Vitro Potency
ADP-Glo Kinase Assay	IC50	10 µM ATP	1.3 nM	[6][7]
IC50	250 µM ATP	2.6 nM	[6][7]
HTRF Binding Competition Assay	IC50	10 µM ATP	8.5 nM	[6][7]
IC50	2 mM ATP	16.4 nM	[6][7]
Cellular Target Engagement
CETSA (Cell Lysates)	EC50	60°C	1.8 µM	[6]
CETSA (Intact Cells)	EC50	56°C	1.1 µM	[6]

Table 1: Potency and Target Engagement of Bay-091 against PIP4K2A

Screening Panel	Concentration	Results	Reference
Kinase Selectivity
Eurofins Kinase Panel (373 kinases)	1 µM	No off-target kinase inhibition > 60%	[6]
Off-Target Profile
Eurofins Safety Panel (77 targets)	10 µM	Closest off-targets (% inhibition):- TBXAS1 (98%)- HTR2B (98%)- MAOB (81%)- PDE3 (74%)- PDE5A (62%)	[6]

Table 2: Selectivity and Off-Target Profile of Bay-091

Signaling Pathways

The PIP4K2A Signaling Pathway

Bay-091 directly inhibits PIP4K2A, which is a key enzyme in the synthesis of PI(4,5)P2 from PI5P. PI(4,5)P2 is a critical signaling lipid with numerous downstream effectors, involved in processes such as cytoskeletal organization, membrane trafficking, and signal transduction.[8]

Caption: The PIP4K2A signaling pathway and the inhibitory action of Bay-091.

Hypothesized Interaction with the PI3K/AKT Pathway

Some studies suggest a potential link between PIP4K2A and the PI3K/AKT signaling pathway, particularly in the context of p53-mutant cancers.[5][9][10] The depletion of PIP4K2A has been shown to potentially lead to hyperactivation of AKT.[5] However, direct treatment with Bay-091 did not result in a measurable change in pAKT levels, indicating that the relationship is likely complex and may be cell-type or context-dependent.[3][6]

Caption: Hypothesized interaction between the PIP4K2A and PI3K/AKT pathways.

Experimental Protocols

Detailed methodologies for key experiments used to characterize Bay-091 are provided below. These protocols are based on established methods and specific details from relevant publications.

PIP4K2A ADP-Glo™ Kinase Assay

This assay quantifies the amount of ADP produced during the kinase reaction, which is directly proportional to the kinase activity.

Materials:

• Recombinant human PIP4K2A enzyme

• Bay-091 (or other test compounds)

• Phosphatidylinositol-5-phosphate (PI5P) substrate

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• Assay Buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• 384-well white opaque plates

Procedure:

• Compound Preparation: Prepare serial dilutions of Bay-091 in DMSO and then dilute in Assay Buffer.

• Reaction Setup: In a 384-well plate, add:

  • Test compound or vehicle control.

  • Recombinant PIP4K2A enzyme.

  • PI5P substrate.

• Initiate Reaction: Add ATP to a final concentration of 10 µM (low ATP) or 250 µM (medium ATP) to start the reaction.[1]

• Incubation: Incubate the reaction mixture for 60 minutes at room temperature.[1]

• ADP-Glo™ Reagent Addition: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Kinase Detection Reagent Addition: Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Measure the luminescence using a plate reader.

• Analysis: Calculate the percent inhibition based on the vehicle control and determine the IC50 value.

PIP4K2A HTRF® Binding Competition Assay

This assay measures the amount of PI(4,5)P2 produced by the kinase reaction through a competitive binding format.

Materials:

• Recombinant human PIP4K2A enzyme

• Bay-091 (or other test compounds)

• PI5P substrate

• ATP

• HTRF® Kinase Assay Kit (e.g., Millipore #33-054)

• Assay Buffer

• 384-well low-volume white plates

Procedure:

• Compound Preparation: Prepare serial dilutions of Bay-091 in DMSO and then dilute in Assay Buffer.

• Kinase Reaction: In a 384-well plate, combine:

  • Test compound or vehicle control.

  • Recombinant PIP4K2A enzyme.

  • PI5P substrate.

  • ATP (final concentration of 10 µM or 2 mM).[1]

• Incubation: Incubate to allow the kinase reaction to proceed.

• Detection: Add the HTRF® detection reagents (e.g., Europium-labeled anti-GST antibody and biotinylated PI(4,5)P2 tracer) according to the manufacturer's protocol.

• Incubation: Incubate to allow for the binding and FRET reaction to occur.

• Data Acquisition: Read the plate on an HTRF®-compatible reader, measuring the emission at both donor and acceptor wavelengths.

• Analysis: Calculate the HTRF® ratio and determine the IC50 values from the dose-response curves.

Cellular Thermal Shift Assay (CETSA®)

CETSA® is used to verify the direct binding of a compound to its target protein in a cellular environment by measuring changes in the protein's thermal stability.[11][12]

Materials:

• Cultured cells (e.g., K-562)

• Bay-091

• Phosphate-buffered saline (PBS)

• Lysis buffer with protease inhibitors

• Antibodies against PIP4K2A and a loading control

• Western blotting reagents and equipment

• Thermal cycler

Procedure:

• Cell Treatment: Treat intact cells with various concentrations of Bay-091 or vehicle (DMSO) for a specified time (e.g., 1 hour at 37°C).[3]

• Heating: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures in a thermal cycler to generate a melt curve, or to a single, optimized temperature (e.g., 56°C for intact cells) for isothermal dose-response analysis.[6]

• Cell Lysis: Lyse the cells by freeze-thaw cycles or with lysis buffer.

• Centrifugation: Centrifuge the lysates to separate the soluble protein fraction (supernatant) from the aggregated, denatured proteins (pellet).

• Protein Quantification: Determine the protein concentration of the soluble fractions.

• Western Blotting:

  • Run equal amounts of protein on an SDS-PAGE gel.

  • Transfer the proteins to a membrane.

  • Probe the membrane with primary antibodies against PIP4K2A and a loading control.

  • Incubate with a secondary antibody and develop the blot.

• Analysis: Quantify the band intensities. For melt curves, plot the amount of soluble protein as a function of temperature. For isothermal dose-response, plot the amount of soluble protein as a function of Bay-091 concentration to determine the EC50 value.

Experimental Workflow

The following diagram illustrates a typical workflow for characterizing a kinase inhibitor like Bay-091.

Caption: A generalized experimental workflow for kinase inhibitor characterization.

Conclusion

Bay-091 is a valuable and well-characterized chemical probe for the study of PIP4K2A. Its high potency and selectivity make it an excellent tool for investigating the role of this lipid kinase in various cellular processes. The detailed experimental protocols and workflow provided in this guide are intended to facilitate the use of Bay-091 in research and drug discovery, ultimately contributing to a deeper understanding of lipid kinase signaling pathways. However, as with any chemical probe, it is crucial to use appropriate controls and to be mindful of its off-target profile at higher concentrations.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. sgc-ffm.uni-frankfurt.de [sgc-ffm.uni-frankfurt.de]
• 4. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 5. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. eubopen.org [eubopen.org]
• 7. Probe BAY-091 | Chemical Probes Portal [chemicalprobes.org]
• 8. What are PIP4K2A inhibitors and how do they work? [synapse.patsnap.com]
• 9. PIP4K2A as a negative regulator of PI3K in PTEN-deficient glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Bay-091: A Comprehensive Technical Guide to a Potent and Selective PIP4K2A Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bay-091 is a potent and highly selective chemical probe for Phosphatidylinositol-5-Phosphate (B1243415) 4-Kinase Type 2 Alpha (PIP4K2A), a lipid kinase involved in the regulation of phosphoinositide signaling pathways.[1][2][3] This technical guide provides an in-depth overview of the discovery, development, and preclinical characterization of Bay-091. It details the experimental protocols for key assays, presents quantitative data in a structured format, and visualizes the relevant signaling pathways and experimental workflows. While initially investigated for its potential anti-proliferative effects in p53-deficient tumors, Bay-091 did not demonstrate the hypothesized mode of action.[2][3] Nevertheless, it serves as a valuable tool for elucidating the physiological and pathophysiological roles of PIP4K2A.[2][3]

Introduction

Phosphatidylinositol-5-phosphate 4-kinase type 2 alpha (PIP4K2A) is a lipid kinase that catalyzes the phosphorylation of phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[2][3] The dysregulation of PIP4K2A has been implicated in various diseases, including cancer, particularly in tumors with mutant or null p53.[2][3] The discovery of potent and selective inhibitors of PIP4K2A is crucial for studying its biological functions and therapeutic potential. Bay-091 emerged from a high-throughput screening campaign and subsequent structure-based drug design as a highly selective and potent inhibitor of PIP4K2A.[2][3]

Discovery and Optimization

The discovery of Bay-091 was a result of a systematic process involving high-throughput screening (HTS) and structure-based optimization.

High-Throughput Screening

An HTS campaign was conducted to identify initial hits against PIP4K2A. This screening led to the identification of a 1,7-naphthyridine-based compound as a starting point for further optimization.

Structure-Based Optimization

Following the identification of the initial hit, a structure-based optimization program was initiated. X-ray crystallography of the lead compounds in complex with PIP4K2A provided crucial insights into the binding mode and guided the design of more potent and selective analogs. This iterative process of chemical synthesis and biological testing led to the development of Bay-091.

The synthesis of Bay-091 involves a multi-step chemical process. A key step is the Suzuki coupling of a bromonaphthyridine intermediate with (2-fluoro-3-methylphenyl)boronic acid to furnish the final compound.[4][5]

Mechanism of Action

Bay-091 is an ATP-competitive inhibitor of PIP4K2A.[6] It binds to the ATP-binding pocket of the enzyme, preventing the phosphorylation of its substrate, PI5P. This inhibition leads to an accumulation of PI5P and a decrease in the production of PI(4,5)P2, thereby modulating downstream signaling pathways.

Quantitative Data

The following tables summarize the key quantitative data for Bay-091.

Table 1: Physicochemical Properties of Bay-091

Property	Value
Molecular Formula	C₂₆H₂₁FN₄O₂
Molecular Weight	440.48 g/mol
Purity	≥98%
Solubility	Soluble to 50 mM in DMSO with gentle warming

Table 2: In Vitro Potency of Bay-091 against PIP4K2A

Assay Format	ATP Concentration	IC₅₀ (nM)
HTRF Assay	10 µM	8.5
HTRF Assay	2 mM	16.4
-	10 µM	1.3

Experimental Protocols

Homogeneous Time-Resolved Fluorescence (HTRF) Kinase Assay

This assay was used to determine the in vitro potency of Bay-091 against PIP4K2A.

Principle: The HTRF kinase assay is a robust method for measuring kinase activity. It relies on the detection of a phosphorylated substrate via fluorescence resonance energy transfer (FRET) between a donor fluorophore (europium cryptate-labeled anti-phospho-substrate antibody) and an acceptor fluorophore (XL665-labeled streptavidin which binds to a biotinylated substrate).

Protocol:

• Reaction Setup: In a 384-well plate, the PIP4K2A enzyme, the biotinylated substrate, and varying concentrations of Bay-091 were incubated in the assay buffer.

• Initiation: The kinase reaction was initiated by the addition of ATP.

• Termination and Detection: The reaction was stopped by the addition of a detection mixture containing EDTA, the europium cryptate-labeled antibody, and streptavidin-XL665.

• Signal Measurement: The plate was incubated to allow for the binding of the detection reagents, and the HTRF signal was read on a compatible plate reader. The ratio of the fluorescence at 665 nm (acceptor) to 620 nm (donor) was calculated and used to determine the IC₅₀ values.

Cellular Thermal Shift Assay (CETSA)

CETSA was employed to confirm the target engagement of Bay-091 with PIP4K2A in a cellular environment.

Principle: CETSA is based on the principle that the thermal stability of a protein increases upon ligand binding. By heating cells treated with a compound and then quantifying the amount of soluble protein, one can assess target engagement.

Protocol:

• Cell Treatment: Intact cells were incubated with varying concentrations of Bay-091 or a vehicle control.

• Heat Challenge: The cell suspensions were heated to a specific temperature at which the target protein without a bound ligand would denature and aggregate.

• Cell Lysis and Fractionation: The cells were lysed, and the soluble fraction was separated from the aggregated proteins by centrifugation.

• Protein Detection: The amount of soluble PIP4K2A in the supernatant was quantified using standard protein detection methods such as Western blotting or AlphaScreen. An increase in the amount of soluble PIP4K2A in the presence of Bay-091 indicated target engagement.

Signaling Pathways and Experimental Workflows

PIP4K2A Signaling Pathway

The following diagram illustrates the central role of PIP4K2A in phosphoinositide metabolism and the hypothesized downstream effects that were investigated.

Caption: PIP4K2A signaling pathway and the point of inhibition by Bay-091.

Bay-091 Discovery and Characterization Workflow

The logical flow of the discovery and preclinical evaluation of Bay-091 is depicted below.

Caption: Workflow for the discovery and characterization of Bay-091.

Conclusion

Bay-091 is a potent, selective, and cell-active chemical probe for the lipid kinase PIP4K2A. Its discovery and characterization have been thoroughly documented, providing a valuable tool for the scientific community. While the initial hypothesis of its utility as an anti-proliferative agent in p53-deficient tumors was not substantiated, Bay-091 remains an indispensable molecule for investigating the complex roles of PIP4K2A in health and disease. Future research utilizing Bay-091 will undoubtedly contribute to a deeper understanding of phosphoinositide signaling and may uncover novel therapeutic opportunities.

References

• 1. Development of a HTRF® Kinase Assay for Determination of Syk Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. revvity.com [revvity.com]
• 3. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]

Structure-Activity Relationship of Exemplar-42: A Case Study

An in-depth analysis of the structure-activity relationship (SAR) of a compound designated "Bay-091" cannot be provided at this time. Extensive searches of publicly available scientific databases and literature have not yielded any specific information on a compound with this identifier. It is possible that "Bay-091" is an internal preclinical designation, a compound with limited public data, or a potential typographical error.

To fulfill the user's request for a detailed technical guide on SAR, a hypothetical compound, "Exemplar-42," will be used to demonstrate the requested format, data presentation, experimental protocols, and visualizations. This guide is intended to serve as a template for researchers, scientists, and drug development professionals.

Introduction

Exemplar-42 is a potent and selective inhibitor of the fictitious enzyme, Kinase-X, a key regulator in an oncogenic signaling pathway. This document outlines the structure-activity relationships of a series of analogs based on the core scaffold of Exemplar-42, detailing the impact of chemical modifications on inhibitory activity.

Core Scaffold of Exemplar-42 and its Analogs

The core structure of Exemplar-42 is a substituted pyrimidine (B1678525) ring. The SAR study focused on modifications at three key positions: R1, R2, and the pyrimidine core itself.

Table 1: In Vitro Inhibitory Activity of Exemplar-42 Analogs against Kinase-X

Compound ID	R1 Group	R2 Group	Core Modification	IC50 (nM)
Exemplar-42	4-Fluorophenyl	Methyl	None	5.2
Analog-A1	Phenyl	Methyl	None	15.8
Analog-A2	4-Chlorophenyl	Methyl	None	8.1
Analog-A3	4-Methoxyphenyl	Methyl	None	25.4
Analog-B1	4-Fluorophenyl	Ethyl	None	12.6
Analog-B2	4-Fluorophenyl	Cyclopropyl (B3062369)	None	3.9
Analog-C1	4-Fluorophenyl	Methyl	Pyridine (B92270)	45.2

Structure-Activity Relationship Analysis

Analysis of the data in Table 1 reveals several key SAR trends for the inhibition of Kinase-X:

• R1 Position: A halogen-substituted phenyl ring at the R1 position is crucial for potent inhibitory activity. The 4-fluoro substitution (Exemplar-42) provides a significant increase in potency compared to the unsubstituted phenyl ring (Analog-A1). While a 4-chloro substitution (Analog-A2) is tolerated, the 4-methoxy group (Analog-A3) leads to a decrease in activity, suggesting a potential steric or electronic clash in the binding pocket.

• R2 Position: The R2 position appears to be sensitive to the size and nature of the alkyl group. A small, rigid cyclopropyl group (Analog-B2) results in the most potent analog in this series. Increasing the alkyl chain length from methyl (Exemplar-42) to ethyl (Analog-B1) reduces inhibitory activity.

• Core Modification: Modification of the pyrimidine core to a pyridine ring (Analog-C1) significantly diminishes the inhibitory potency, indicating that the nitrogen atoms in the pyrimidine ring are critical for binding interactions with Kinase-X.

Experimental Protocols

Kinase-X Inhibition Assay

This protocol describes the in vitro assay used to determine the half-maximal inhibitory concentration (IC50) of the test compounds against Kinase-X.

• Reagents and Materials:

  • Recombinant human Kinase-X (enzyme)

  • Biotinylated peptide substrate

  • ATP (Adenosine triphosphate)

  • Test compounds (dissolved in DMSO)

  • Assay buffer (e.g., Tris-HCl, MgCl2, DTT)

  • Streptavidin-coated microplates

  • Europium-labeled anti-phospho-serine antibody (detection antibody)

  • Time-Resolved Fluorescence (TRF) plate reader

• Procedure:

  • A 10 mM stock solution of each test compound is prepared in 100% DMSO.

  • Serial dilutions of the compounds are prepared in assay buffer.

  • The enzyme, peptide substrate, and test compound are pre-incubated in the streptavidin-coated microplate for 15 minutes at room temperature.

  • The kinase reaction is initiated by the addition of ATP.

  • The reaction is allowed to proceed for 60 minutes at 30°C.

  • The reaction is stopped by the addition of EDTA.

  • The detection antibody is added, and the plate is incubated for 60 minutes at room temperature.

  • The plate is washed to remove unbound antibody.

  • The TRF signal is read using a plate reader at an excitation wavelength of 340 nm and an emission wavelength of 615 nm.

  • The IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.

Visualizations

Caption: Workflow for the in vitro Kinase-X inhibition assay.

Caption: Inhibition of the Kinase-X signaling pathway by Exemplar-42.

Protocols & Analytical Methods

Application Notes and Protocols for Bay-091 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing Bay-091, a potent and highly selective inhibitor of Phosphatidylinositol-5-Phosphate (B1243415) 4-Kinase Type-2 Alpha (PIP4K2A), in cell culture experiments.

Bay-091 is a valuable chemical probe for investigating the signaling pathways involving PIP4K2A. It functions by inhibiting the conversion of phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2). This document outlines the essential information and protocols for the effective use of Bay-091 in cellular assays.

Quantitative Data Summary

For ease of comparison, the following table summarizes the key quantitative data for Bay-091.

Parameter	Value	Assay Conditions	Cell Line	Reference
Biochemical Potency
IC50	1.3 nM	ADP-Glo assay, 10 µM ATP	-	[1]
IC50	2.6 nM	ADP-Glo assay, 250 µM ATP	-	[1]
IC50	8.5 nM	HTRF assay, 10 µM ATP	-	[1]
IC50	16.4 nM	HTRF assay, 2 mM ATP	-	[2]
Cellular Target Engagement
EC50	1.8 µM	CETSA (lysates), 60°C	THP-1	[1]
EC50	1.1 µM	CETSA (intact cells), 56°C	THP-1	[1]
Antiproliferative Activity
IC50	> 30 µM	CellTiter-Glo assay, 72h	THP-1 (p53 mutant)	[3]
IC50	> 30 µM	CellTiter-Glo assay, 72h	NCI-H460 (p53 wt)	[3]
Cellular Effect
Effective Concentration	1 µM	Reduction of Hb γ chain production, 24h	K562, KU812	[3]

Signaling Pathway

The following diagram illustrates the mechanism of action of Bay-091.

References

• 1. eubopen.org [eubopen.org]
• 2. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Preparing Bay-091 Stock Solution in DMSO

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the preparation, handling, and storage of a stock solution of Bay-091 using Dimethyl Sulfoxide (DMSO).

Application Notes

1.1. Introduction to Bay-091

Bay-091 is a potent and highly selective, ATP-dependent inhibitor of phosphatidylinositol-5-phosphate (B1243415) 4-kinase type-2 alpha (PIP4K2A). It is a valuable chemical probe for studying the signaling pathways involving PIP4K2A and its role in various pathophysiological conditions[1][2]. The compound is intended for laboratory research use only.

1.2. Mechanism of Action

PIP4K2A is a lipid kinase that catalyzes the conversion of phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2)[2]. This process is a key step in phosphoinositide signaling pathways that regulate cell proliferation, differentiation, and motility[3]. Bay-091 selectively inhibits PIP4K2A, thereby blocking the production of PI(4,5)P2 from PI5P[4].

Caption: Bay-091 inhibits the PIP4K2A-mediated conversion of PI5P to PI(4,5)P2.

Data Presentation

The following table summarizes the key quantitative data for Bay-091.

Property	Value	Reference
Molecular Weight	440.48 g/mol
Formula	C₂₆H₂₁FN₄O₂
CAS Number	2922280-34-8	[4]
Purity	≥98% (HPLC)
Appearance	Light yellow to light brown solid	[4]
Solubility	Soluble up to 50 mM in DMSO with gentle warming.	Soluble up to 125 mg/mL (283.79 mM) in newly opened DMSO, may require ultrasonic treatment.[4]
Powder Storage	Store at -20°C for up to 3 years or at 4°C for up to 2 years.[4]	[4]
Stock Solution Storage	Store in aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[4][5]	Avoid repeated freeze-thaw cycles.[4][5]

Experimental Protocol: Preparing a 10 mM Bay-091 Stock Solution

3.1. Objective

To prepare a 10 mM stock solution of Bay-091 in high-purity DMSO for use in downstream experiments.

3.2. Materials

• Bay-091 powder

• Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade

• Calibrated analytical balance

• Sterile, amber, or light-protected microcentrifuge tubes (e.g., 1.5 mL)

• Sterile pipette tips

• Vortex mixer

• Water bath or sonicator (optional)

• Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

3.3. Experimental Workflow

Caption: Workflow for the preparation of Bay-091 stock solution.

3.4. Step-by-Step Procedure

• Calculate the Required Mass:

  • Use the following formula to calculate the mass of Bay-091 required to make a 10 mM stock solution.

    • Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) / 1000

  • Example for 1 mL of 10 mM stock:

    • Mass (mg) = 10 mM x 1 mL x 440.48 g/mol / 1000 = 4.405 mg

• Weigh the Compound:

  • On a calibrated analytical balance, carefully weigh the calculated mass of Bay-091 powder into a sterile, light-protected microcentrifuge tube.

• Dissolve the Compound:

  • Add the calculated volume of high-purity DMSO to the tube containing the Bay-091 powder.

  • Close the tube tightly and vortex for 1-2 minutes until the solid is completely dissolved.[6]

  • If the compound does not fully dissolve, gentle warming in a 37°C water bath or brief sonication may be required.[4][6] Always check for compound stability under these conditions if possible. It is noted that hygroscopic DMSO can significantly impact solubility, so using newly opened DMSO is recommended.[4]

• Aliquot and Store:

  • To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use working volumes (e.g., 20 µL) in sterile, clearly labeled, light-protected microcentrifuge tubes.[5][6]

  • Label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and date of preparation.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[4][5]

3.5. Dilution for Cell-Based Assays

• When preparing working solutions for cell-based assays, perform serial dilutions of the DMSO stock in your aqueous buffer or culture medium.[7]

• It is crucial to keep the final concentration of DMSO in the assay below 0.5% (v/v), as higher concentrations can be toxic to cells.[8][9] Always include a vehicle control (medium with the same final DMSO concentration) in your experiments.[8]

3.6. Safety Precautions

• Always handle Bay-091 and DMSO in a well-ventilated area, preferably a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

• Consult the Safety Data Sheet (SDS) for Bay-091 and DMSO for complete safety and handling information.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eubopen.org [eubopen.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]
• 9. medchemexpress.cn [medchemexpress.cn]

Application Notes and Protocols for Bay-091 Treatment in Specific Cancer Cell Lines

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of Bay-091, a potent and highly selective inhibitor of phosphatidylinositol-5-phosphate (B1243415) 4-kinase type 2 alpha (PIP4K2A), in cancer cell line studies.

Introduction

Bay-091 is a valuable chemical probe for studying the signaling pathways involving PIP4K2A.[1][2] This lipid kinase plays a role in converting phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2), a key second messenger involved in various cellular processes.[1][3] Dysregulation of the PI3K/AKT signaling pathway is a hallmark of many cancers, and targeting upstream regulators like PIP4K2A is an area of active investigation. The involvement of PIP4K2A/B in cancer has been particularly suggested in tumors with mutant or null p53.[1][3][4] Depletion of PIP4K2A/B has been shown to inhibit tumor growth, potentially through hyperactivation of AKT and subsequent reactive oxygen species (ROS)-mediated apoptosis.[1][3]

However, studies have shown that while Bay-091 effectively engages its target in cells, this does not always translate into significant antiproliferative activity in p53-deficient tumor cells, highlighting the complexity of the signaling network.[1][3][4] These notes provide protocols for assessing the biochemical and cellular effects of Bay-091 to enable further investigation into its mechanism of action and potential therapeutic applications.

Data Presentation

Table 1: In Vitro Biochemical Potency of Bay-091 against PIP4K2A

Assay Format	ATP Concentration	IC50 (nM)
ADP-Glo	10 µM	1.3
ADP-Glo	250 µM	2.6
HTRF	10 µM	8.5
HTRF	2 mM	16.4[5]

Table 2: Cellular Target Engagement of Bay-091

Assay	Cell State	Temperature	EC50 (µM)
CETSA	Lysates	60°C	1.8
CETSA	Intact Cells	56°C	1.1

Table 3: Antiproliferative Activity of Bay-091 in Human Cancer Cell Lines (72h incubation)

Cell Line	Cancer Type	p53 Status	IC50 (µM)
EBC-1	Lung Cancer	Mutant	30[2][6]
NCI-H460	Lung Cancer	Wild Type	> 30[2][6]
THP-1	Leukemia	Mutant	> 30[2][6]

Signaling Pathway

The following diagram illustrates the hypothesized signaling pathway affected by Bay-091.

Caption: Hypothesized signaling pathway of Bay-091 action.

Experimental Protocols

Protocol 1: Cell Viability/Antiproliferative Assay (e.g., CellTiter-Glo®)

This protocol is designed to assess the effect of Bay-091 on the proliferation of cancer cell lines.

Materials:

• Cancer cell lines (e.g., EBC-1, NCI-H460, THP-1)

• Complete cell culture medium

• Bay-091 (stock solution in DMSO)

• 96-well clear bottom, opaque-walled plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 2,000-5,000 cells/well) in 100 µL of complete medium.

  • Incubate overnight at 37°C, 5% CO2.

• Compound Treatment:

  • Prepare a serial dilution of Bay-091 in complete medium from the DMSO stock. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

  • Add 100 µL of the Bay-091 dilutions to the respective wells. Include vehicle control (DMSO) and no-treatment control wells.

  • Incubate for 72 hours at 37°C, 5% CO2.

• Cell Viability Measurement:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a luminometer.

• Data Analysis:

  • Normalize the data to the vehicle control.

  • Plot the normalized data against the log of the Bay-091 concentration and fit a dose-response curve to determine the IC50 value.

Caption: Experimental workflow for the cell viability assay.

Protocol 2: Cellular Thermal Shift Assay (CETSA®)

This protocol is used to verify the direct binding of Bay-091 to its target protein, PIP4K2A, in a cellular context.

Materials:

• Cancer cell line of interest

• Bay-091

• Phosphate-buffered saline (PBS) with protease inhibitors

• Liquid nitrogen

• Heating block or PCR machine

• SDS-PAGE and Western blotting reagents

• Anti-PIP4K2A antibody

Procedure:

• Cell Treatment:

  • Culture cells to ~80% confluency.

  • Treat cells with Bay-091 at various concentrations (and a vehicle control) for a specified time (e.g., 1 hour) at 37°C.

• Cell Lysis (for lysate CETSA) or Intact Cell Heating:

  • For Lysates: Harvest and wash cells with PBS. Resuspend in PBS with protease inhibitors and lyse by freeze-thaw cycles. Centrifuge to pellet cell debris and collect the supernatant (lysate).

  • For Intact Cells: Harvest and resuspend cells in culture medium.

• Heat Challenge:

  • Aliquot the cell lysate or intact cell suspension.

  • Heat the aliquots at a range of temperatures (e.g., 40-70°C) for 3 minutes.

  • Cool the samples on ice.

• Protein Precipitation and Detection:

  • For lysates, centrifuge to pellet precipitated proteins.

  • For intact cells, lyse the cells and then centrifuge.

  • Collect the supernatant containing the soluble protein fraction.

  • Analyze the amount of soluble PIP4K2A in each sample by SDS-PAGE and Western blotting using an anti-PIP4K2A antibody.

• Data Analysis:

  • Quantify the band intensities.

  • Plot the percentage of soluble PIP4K2A against the temperature for each Bay-091 concentration.

  • The shift in the melting curve in the presence of Bay-091 indicates target engagement. The EC50 can be determined by plotting the soluble protein fraction at a specific temperature against the drug concentration.

Protocol 3: In Vitro Kinase Inhibition Assay (ADP-Glo™)

This protocol measures the direct inhibitory effect of Bay-091 on the enzymatic activity of PIP4K2A.

Materials:

• Recombinant human PIP4K2A enzyme

• PI5P substrate

• ATP

• Kinase assay buffer

• Bay-091

• ADP-Glo™ Kinase Assay kit

• 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Kinase Reaction:

  • Prepare a reaction mixture containing the kinase buffer, PI5P substrate, and recombinant PIP4K2A enzyme.

  • Add serial dilutions of Bay-091 or vehicle control to the wells of a 384-well plate.

  • Initiate the kinase reaction by adding ATP to the wells.

  • Incubate at room temperature for a specified time (e.g., 60 minutes).

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

  • Add the Kinase Detection Reagent to convert ADP to ATP and induce a luminescent signal. Incubate for 30 minutes at room temperature.

• Measurement and Analysis:

  • Measure the luminescence using a plate reader. The signal is proportional to the amount of ADP produced and thus to the kinase activity.

  • Calculate the percentage of inhibition for each Bay-091 concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the log of the Bay-091 concentration and fit the data to determine the IC50 value.

Concluding Remarks

Bay-091 is a critical tool for elucidating the role of PIP4K2A in cancer biology. The provided protocols offer a framework for investigating its biochemical and cellular effects. While the direct antiproliferative effects of Bay-091 may be modest in some cancer cell lines, its ability to engage PIP4K2A in cells makes it an excellent probe for dissecting the downstream consequences of inhibiting this lipid kinase. Further studies are warranted to explore potential synergistic combinations and to identify specific cellular contexts where PIP4K2A inhibition might be therapeutically beneficial.

References

• 1. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. axonmedchem.com [axonmedchem.com]
• 6. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Bay-091 using ADP-Glo™ and HTRF® Assays

These application notes provide detailed protocols for utilizing the ADP-Glo™ Kinase Assay and HTRF® Kinase Assay to determine the inhibitory activity of Bay-091, a potent and highly selective inhibitor of Phosphatidylinositol-5-Phosphate (B1243415) 4-Kinase Type 2 Alpha (PIP4K2A).[1][2][3]

Introduction to Bay-091 and Target Kinase

Bay-091 is a chemical probe identified as a potent and highly selective inhibitor of PIP4K2A, a lipid kinase that catalyzes the conversion of phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[1][4][5] The inhibition of PIP4K2A is a subject of research in various pathophysiological conditions, including cancer.[1][5] These protocols describe the use of two common biochemical assays, the bioluminescent ADP-Glo™ assay and the time-resolved fluorescence resonance energy transfer (TR-FRET)-based HTRF® assay, to quantify the inhibitory potency of Bay-091 against PIP4K2A.

Quantitative Data Summary

The inhibitory potency of Bay-091 against PIP4K2A has been determined using both ADP-Glo™ and HTRF® assays at various ATP concentrations. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Assay Platform	ATP Concentration	Bay-091 IC50 (nM)	Reference
ADP-Glo™	10 µM	1.3	[3][6]
ADP-Glo™	250 µM	2.6	[6]
HTRF®	10 µM	8.5	[3]
HTRF®	2 mM	16.4	[3][7]

Signaling Pathway Diagram

The following diagram illustrates the enzymatic reaction catalyzed by PIP4K2A, the target of Bay-091.

Caption: PIP4K2A catalyzes the phosphorylation of PI5P to PI(4,5)P2, a reaction inhibited by Bay-091.

ADP-Glo™ Kinase Assay

Assay Principle

The ADP-Glo™ Kinase Assay is a luminescent assay that quantifies kinase activity by measuring the amount of ADP produced during the enzymatic reaction.[8][9] The assay is performed in two steps: first, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP generated is converted to ATP, which is then used in a luciferase/luciferin (B1168401) reaction to produce a light signal that is proportional to the ADP concentration and, therefore, the kinase activity.[10][11]

Caption: Workflow of the ADP-Glo™ Kinase Assay for inhibitor screening.

Experimental Protocol

This protocol is designed for a 384-well plate format. Volumes can be adjusted for other plate formats, maintaining the recommended ratios.[12]

Materials:

• PIP4K2A enzyme

• PI5P substrate

• ATP

• Bay-091 (and other test compounds)

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Buffer (e.g., 25 mM HEPES pH 7.5, 200 mM NaCl, 10 mM MgCl2, 1 mM MnCl2, 2 mM TCEP)[13]

• 384-well white assay plates

• Plate reader with luminescence detection capabilities

Procedure:

• Compound Preparation: Prepare serial dilutions of Bay-091 in DMSO. Further dilute the compounds in the kinase buffer to the desired final concentrations.

• Kinase Reaction Setup (5 µL total volume):

  • Add 1.25 µL of 4x compound solution (or DMSO for controls) to the appropriate wells.

  • Add 2.5 µL of a 2x enzyme/substrate mix (PIP4K2A and PI5P in kinase buffer).

  • Pre-incubate for 15-30 minutes at room temperature.

  • Initiate the reaction by adding 1.25 µL of 4x ATP solution.

  • Incubate for the desired reaction time (e.g., 60 minutes) at room temperature.

• ATP Depletion:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[12]

  • Incubate for 40 minutes at room temperature.[12]

• ADP Detection:

  • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts ADP to ATP and provides the luciferase and luciferin for the detection reaction.[12]

  • Incubate for 30-60 minutes at room temperature to allow the luminescent signal to stabilize.[12]

• Data Acquisition: Measure the luminescence using a plate reader. The signal is proportional to the amount of ADP produced.

• Data Analysis: Calculate the percent inhibition for each Bay-091 concentration relative to the high (no inhibitor) and low (no enzyme) controls. Determine the IC50 value by fitting the data to a four-parameter dose-response curve.

HTRF® Kinase Assay

Assay Principle

The HTRF® (Homogeneous Time-Resolved Fluorescence) assay is a TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) technology used to measure molecular interactions.[14] In the context of a kinase assay, a biotinylated substrate is phosphorylated by the kinase. A europium cryptate-labeled anti-phospho-specific antibody (donor) and a streptavidin-conjugated fluorophore (acceptor, e.g., XL665) are used for detection. When the substrate is phosphorylated, the donor and acceptor are brought into close proximity, resulting in FRET. The HTRF signal is proportional to the level of substrate phosphorylation.[15]

References

• 1. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. BAY 091 (CAS 2922280-34-8): R&D Systems [rndsystems.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. eubopen.org [eubopen.org]
• 7. axonmedchem.com [axonmedchem.com]
• 8. bmglabtech.com [bmglabtech.com]
• 9. ADP-Glo™ Kinase Assay [promega.com]
• 10. ADP-Glo: A Bioluminescent and homogeneous ADP monitoring assay for kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. promega.com [promega.com]
• 12. promega.com [promega.com]
• 13. content.protocols.io [content.protocols.io]
• 14. HTRF: A Technology Tailored for Drug Discovery –A Review of Theoretical Aspects and Recent Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 15. resources.revvity.com [resources.revvity.com]

Application Notes and Protocols for Bay-091: Long-Term Storage and Stability

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the long-term storage and stability of Bay-091, a potent and selective inhibitor of PIP4K2A. Adherence to these guidelines is crucial for ensuring the compound's integrity and obtaining reliable and reproducible experimental results.

Introduction to Bay-091

Bay-091 is a small molecule inhibitor targeting Phosphatidylinositol-5-Phosphate (B1243415) 4-Kinase Type 2 Alpha (PIP4K2A), a lipid kinase involved in the phosphoinositide signaling pathway. By inhibiting PIP4K2A, Bay-091 modulates the levels of key signaling lipids, making it a valuable tool for studying cellular processes regulated by this pathway and for potential therapeutic development. Given its potency, ensuring the stability of Bay-091 during storage and handling is paramount.

Physicochemical Properties

A summary of the key physicochemical properties of Bay-091 is presented in the table below.

Property	Value
Molecular Formula	C₂₆H₂₁FN₄O₂
Molecular Weight	440.47 g/mol [1]
Appearance	Light yellow to light brown solid[1]
Solubility	Soluble in DMSO up to 125 mg/mL (283.79 mM) with ultrasonic assistance[1].

Long-Term Storage Recommendations

Proper storage of Bay-091 is essential to prevent degradation and maintain its biological activity. The recommended storage conditions for both the solid compound and solutions are summarized below.

Solid Form

Storage Temperature	Recommended Duration
-20°C	3 years[1]
4°C	2 years[1]

For optimal long-term stability, it is recommended to store Bay-091 as a solid at -20°C.

In Solvent

When prepared as a stock solution, typically in Dimethyl Sulfoxide (DMSO), the following storage conditions are advised to minimize degradation. It is crucial to use freshly opened, anhydrous DMSO for preparing stock solutions, as hygroscopic DMSO can significantly impact solubility.[1] To avoid repeated freeze-thaw cycles, it is best practice to aliquot stock solutions into single-use volumes.

Storage Temperature	Recommended Duration
-80°C	6 months[1]
-20°C	1 month[1]

Bay-091 Signaling Pathway

Bay-091 exerts its biological effects by inhibiting the enzymatic activity of PIP4K2A. This kinase is responsible for the phosphorylation of phosphatidylinositol-5-phosphate (PI(5)P) to produce phosphatidylinositol-4,5-bisphosphate (PI(4,5)P₂), a critical secondary messenger in cellular signaling. The inhibition of this pathway by Bay-091 is depicted in the following diagram.

Bay-091 inhibits the PIP4K2A-mediated phosphorylation of PI(5)P to PI(4,5)P₂.

Experimental Protocol: Assessing the Stability of Bay-091 in Solution

This protocol provides a general framework for evaluating the stability of Bay-091 in solution using High-Performance Liquid Chromatography with UV detection (HPLC-UV). As specific quantitative data on Bay-091's degradation kinetics is not publicly available, this protocol should be adapted and validated by the end-user for their specific experimental conditions.

Materials and Equipment

• Bay-091 solid compound

• HPLC-grade DMSO

• HPLC-grade acetonitrile (B52724) (ACN)

• HPLC-grade water

• Buffers of desired pH (e.g., phosphate-buffered saline for pH 7.4)

• Analytical balance

• Volumetric flasks and pipettes

• HPLC system with a UV detector and a C18 reverse-phase column

• Incubator or water bath

Experimental Workflow

The overall workflow for assessing the stability of Bay-091 is outlined below.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes: Designing a Dose-Response Experiment with Bay-091

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on designing and executing a dose-response experiment for Bay-091, a potent and highly selective inhibitor of the kinase PIP4K2A.[1]

Introduction to Bay-091

Bay-091 is a chemical probe that selectively inhibits Phosphatidylinositol-5-Phosphate (B1243415) 4-Kinase Type 2 Alpha (PIP4K2A). This enzyme is a lipid kinase that catalyzes the conversion of phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[2] PI(4,5)P2 is a critical secondary messenger involved in various cellular processes, including signal transduction, cell proliferation, and motility.[3] While initially investigated for its potential anti-proliferative effects in p53-deficient tumor cells, Bay-091 did not demonstrate the hypothesized activity.[4] However, it serves as a valuable tool for studying PIP4K2A signaling and its role in various physiological and pathological conditions.[5]

A dose-response experiment is fundamental to characterizing the biological activity of Bay-091. The primary objectives are to determine the concentration at which the inhibitor elicits a biological response (e.g., inhibition of cell growth or modulation of a signaling pathway) and to quantify its potency, typically by calculating the half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50).

Signaling Pathway of PIP4K2A and Inhibition by Bay-091

The following diagram illustrates the enzymatic reaction catalyzed by PIP4K2A and the inhibitory action of Bay-091. PIP4K2A phosphorylates PI5P using ATP, producing PI(4,5)P2 and ADP. Bay-091 acts as an ATP-competitive inhibitor, blocking this conversion.

Caption: PIP4K2A signaling pathway and the inhibitory effect of Bay-091.

Experimental Design and Workflow

A typical dose-response experiment involves treating cultured cells with a range of Bay-091 concentrations and measuring a specific biological endpoint. Key considerations include the choice of cell line, concentration range, use of controls, and the number of replicates.[6]

1. Cell Line Selection:

• Hematopoietic Cell Lines: K562 and KU812 cells have been used to show that Bay-091 can reduce the production of the Hb γ chain.[1]

• Tumor Cell Lines: While initial hypotheses in p53-deficient tumor cells were not confirmed, these lines can still be used to investigate other potential effects of PIP4K2A inhibition.[2]

• Cell Line for Target Engagement: THP-1 cells have been successfully used in Cellular Thermal Shift Assay (CETSA) experiments to confirm Bay-091 target engagement.[4]

2. Concentration Range:

• A wide concentration range is recommended, especially when the sensitivity of the cell line is unknown.[6]

• Given Bay-091's cellular EC50 of ~1.1-1.8 µM in CETSA, a starting range could span from low nanomolar to high micromolar (e.g., 1 nM to 100 µM).[3][4]

• A serial dilution, typically using a 3-fold or 10-fold dilution factor across 8 to 10 points, is common.[6]

3. Controls:

• Vehicle Control: Cells treated with the solvent used to dissolve Bay-091 (e.g., DMSO) at the highest concentration used in the experiment.

• Negative Control Compound: BAY-0361 is the recommended negative control for Bay-091.[3]

• Untreated Control: Cells in media alone.

• Positive Control: A compound known to induce the measured effect (e.g., a known cytotoxic agent for a viability assay).

4. Replicates:

• A minimum of three biological replicates should be performed for statistical significance.[6]

The following diagram outlines the general workflow for a dose-response experiment with Bay-091.

Caption: General workflow for a Bay-091 dose-response experiment.

Experimental Protocols

Protocol 1: Cell Viability Assay (Resazurin Reduction Assay)

This protocol measures cell viability by quantifying the metabolic reduction of resazurin (B115843) (a blue, non-fluorescent dye) to resorufin (B1680543) (a pink, highly fluorescent compound) by viable cells.[7]

Materials:

• Selected cell line

• Complete cell culture medium

• Bay-091 (and BAY-0361 negative control)

• DMSO (vehicle)

• 96-well clear-bottom black plates

• Resazurin sodium salt solution (e.g., 0.15 mg/mL in PBS)

• Fluorescence plate reader (Excitation: ~560 nm, Emission: ~590 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Preparation: Prepare a 2X serial dilution series of Bay-091 in culture medium. Start from a high concentration (e.g., 200 µM) to achieve a 1X final concentration range (e.g., 100 µM down to low nM).

• Treatment: Add 100 µL of the 2X compound dilutions to the respective wells. Include vehicle and untreated controls.

• Incubation: Incubate the plate for the desired time period (e.g., 48 or 72 hours) at 37°C, 5% CO2.

• Assay: Add 20 µL of resazurin solution to each well and incubate for 2-4 hours at 37°C.

• Measurement: Measure the fluorescence of each well using a plate reader.

Protocol 2: Western Blot for Downstream Signaling Analysis

This protocol is used to assess changes in protein expression or phosphorylation following Bay-091 treatment. For example, one could investigate the phosphorylation status of AKT, as PIP4K2A inhibition was hypothesized to affect this pathway.[2][8]

Materials:

• 6-well plates

• Bay-091

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels, running buffer, and transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-AKT, anti-total-AKT, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat with various concentrations of Bay-091 for a specified time (e.g., 24 hours).

• Cell Lysis: Wash cells with cold PBS and lyse them by adding 100-200 µL of cold lysis buffer. Scrape the cells and collect the lysate.[9]

• Protein Quantification: Centrifuge the lysate to pellet debris. Determine the protein concentration of the supernatant using a BCA assay.

• Sample Preparation: Normalize protein amounts for all samples. Add Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the separated proteins to a membrane.[10]

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate with the primary antibody overnight at 4°C with gentle shaking.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash three times with TBST.

• Detection: Add ECL substrate and capture the chemiluminescent signal using an imaging system.

Protocol 3: Cellular Thermal Shift Assay (CETSA)

CETSA is used to verify direct binding of a compound to its target protein in a cellular environment.[4] Ligand binding stabilizes the target protein, increasing its melting temperature.

Materials:

• Cell culture flasks

• Bay-091

• PBS with protease inhibitors

• PCR tubes or strips

• Thermal cycler

• Equipment for protein extraction and Western blotting

Procedure:

• Cell Treatment: Treat intact cells (e.g., THP-1) in suspension with Bay-091 or vehicle (DMSO) for 1 hour at 37°C.

• Heating: Aliquot the cell suspensions into PCR tubes. Heat the tubes across a range of temperatures (e.g., 40°C to 65°C) for 3 minutes in a thermal cycler, followed by cooling for 3 minutes at 4°C.

• Cell Lysis: Lyse the cells by freeze-thawing (e.g., three cycles of freezing in liquid nitrogen and thawing at 25°C).

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the precipitated proteins.

• Analysis: Collect the supernatant (soluble protein fraction) and analyze the amount of soluble PIP4K2A at each temperature point by Western blot. A shift in the melting curve in the presence of Bay-091 indicates target engagement.[4]

Data Presentation

Quantitative data should be summarized in clear, structured tables.

Table 1: Example Data from a Cell Viability Assay

Bay-091 Conc. (µM)	Raw Fluorescence (RFU) - Rep 1	Raw Fluorescence (RFU) - Rep 2	Raw Fluorescence (RFU) - Rep 3	Average RFU	% Viability (Normalized)
0 (Vehicle)	45100	45800	45500	45467	100.0
0.01	44800	45200	44950	44983	98.9
0.1	43500	44100	43800	43800	96.3
1	35200	36000	35500	35567	78.2
10	23000	22500	22800	22767	50.1
100	11500	11800	11600	11633	25.6

Normalization is performed relative to the vehicle control after subtracting the background (media only) reading.

Table 2: Summary of Bay-091 In Vitro and Cellular Potency (Literature Data)

Assay Type	Target/System	Condition	Endpoint	Value	Reference
Biochemical Assay	PIP4K2A	10 µM ATP	IC50	1.3 nM
HTRF Assay	PIP4K2A	10 µM ATP	IC50	8.5 nM
HTRF Assay	PIP4K2A	2 mM ATP	IC50	16.4 nM
CETSA (Intact Cells)	PIP4K2A	THP-1 cells, 56°C	EC50	1.1 µM	[3][4]
CETSA (Cell Lysate)	PIP4K2A	THP-1 lysate, 60°C	EC50	1.8 µM	[3][4]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eubopen.org [eubopen.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Designing drug response experiments and quantifying their results - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Western blot protocol | Abcam [abcam.com]
• 9. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 10. assaygenie.com [assaygenie.com]

Technical Notes & Optimization

Troubleshooting Bay-091 insolubility in aqueous buffers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the solubility of Bay-091 in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is Bay-091 and what is its primary mechanism of action?

Bay-091 is a potent and highly selective, ATP-dependent inhibitor of phosphatidylinositol-5-phosphate (B1243415) 4-kinase type-2 alpha (PIP4K2A).[1][2][3] PIP4K2A is a lipid kinase that catalyzes the conversion of phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[4][5] By inhibiting PIP4K2A, Bay-091 can be used as a chemical probe to study the roles of this enzyme and its substrate in various cellular signaling pathways.[4]

Q2: What is the general solubility of Bay-091?

Bay-091 is a hydrophobic compound with poor solubility in aqueous solutions. It is, however, soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and Ethanol.[1][6] For experimental purposes, it is standard practice to first prepare a concentrated stock solution in an organic solvent, which is then diluted into the aqueous experimental medium.[7][8]

Q3: I've dissolved Bay-091 in DMSO, but it precipitates when I dilute it into my aqueous buffer. What is happening?

This common issue is known as "precipitation upon dilution" or "crashing out".[7][8] It occurs because the concentration of Bay-091 in the final aqueous solution exceeds its thermodynamic solubility limit in that medium.[7] The high water content of the buffer increases the overall polarity of the solvent, causing the hydrophobic compound to fall out of solution.[9]

Solubility Data for Bay-091

The following table summarizes the available quantitative data on the solubility of Bay-091 in various solvents.

Solvent	Maximum Concentration (mM)	Maximum Concentration (mg/mL)	Notes
DMSO	50	22.02	Gentle warming may be required.[2][3]
DMSO	283.79	125	Ultrasonic assistance may be needed.[10][11]
Ethanol	-	-	Soluble, but specific concentration data is not readily available.[6]

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of Bay-091 in aqueous experimental settings.

Issue 1: My Bay-091 powder will not dissolve in my aqueous buffer.

• Question: I am trying to dissolve Bay-091 directly into my phosphate-buffered saline (PBS), but it is not dissolving. What should I do?

• Answer: Direct dissolution of Bay-091 in aqueous buffers is not recommended due to its hydrophobic nature. The appropriate method is to first prepare a high-concentration stock solution in a water-miscible organic solvent, such as DMSO.[7][8] This stock solution can then be serially diluted into your aqueous experimental medium to the final desired concentration.

Issue 2: My Bay-091 precipitates out of solution during my experiment.

• Question: I successfully diluted my Bay-091 DMSO stock into my cell culture medium, but after a short time in the incubator, I can see a precipitate. How can I prevent this?

• Answer: This indicates that the final concentration of Bay-091 is likely still too high for its solubility in the aqueous medium, even with a small percentage of DMSO. Here are several strategies to address this:

  • Optimize Co-solvent Concentration: Ensure the final concentration of DMSO in your experimental medium is as low as possible, typically less than 0.5% (v/v), to minimize solvent effects on the biological system.[7]

  • Gentle Warming: Briefly warming your aqueous medium to 37°C before and during the addition of the Bay-091 stock can help improve solubility. However, be mindful of the thermal stability of Bay-091 and other components in your medium.[9][12]

  • Sonication: Using a bath sonicator for short periods can help to break up aggregates and improve dissolution.[9][12]

  • pH Adjustment: If your experimental system allows, you can investigate the effect of pH on Bay-091 solubility. For ionizable compounds, adjusting the pH of the buffer can significantly impact solubility.[7][13]

  • Use of Surfactants: The inclusion of a low concentration of a non-ionic surfactant, such as Tween® 20 or Triton™ X-100 (e.g., 0.01-0.1%), in your aqueous buffer can help to maintain the solubility of hydrophobic compounds.[12]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of Bay-091 in DMSO

• Weigh the Compound: Accurately weigh a precise amount of Bay-091 powder using an analytical balance.

• Calculate Solvent Volume: Based on the molecular weight of Bay-091 (approximately 440.48 g/mol ), calculate the volume of DMSO required to achieve a 10 mM concentration.

• Dissolution: Add the calculated volume of anhydrous, high-purity DMSO to the vial containing the Bay-091 powder.

• Mixing: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the compound does not fully dissolve, you can try gentle warming in a 37°C water bath for 5-10 minutes or brief sonication.[9][12]

• Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Storage: Store the stock solution at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.[8][10]

Protocol 2: Dilution of Bay-091 DMSO Stock into Aqueous Buffer

• Prepare Intermediate Dilutions: It is recommended to perform serial dilutions of your concentrated stock in DMSO first to achieve an intermediate concentration closer to your final desired concentration.[9]

• Pre-warm Aqueous Medium: If appropriate for your experiment, pre-warm your aqueous buffer or cell culture medium to 37°C.

• Final Dilution: Add a small volume of the final DMSO intermediate solution to your pre-warmed aqueous medium. It is crucial to add the DMSO stock to the aqueous buffer and not the other way around.

• Rapid Mixing: Immediately after adding the DMSO stock, vortex or pipette the solution vigorously to ensure rapid and uniform dispersion, which can help to prevent localized high concentrations and subsequent precipitation.[9]

Visualizations

Caption: Troubleshooting workflow for Bay-091 insolubility.

Caption: Signaling pathway inhibited by Bay-091.

References

• 1. rndsystems.com [rndsystems.com]
• 2. BAY 091 (7673) by Tocris, Part of Bio-Techne [bio-techne.com]
• 3. BAY 091 Supplier | CAS 2922280-34-8 | BAY091 | Tocris Bioscience [tocris.com]
• 4. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. axonmedchem.com [axonmedchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. molnova.com [molnova.com]
• 12. benchchem.com [benchchem.com]
• 13. asiapharmaceutics.info [asiapharmaceutics.info]

Navigating Unexpected CETSA Results with Bay-091: A Technical Support Guide

FOR IMMEDIATE RELEASE

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to interpreting unexpected Cellular Thermal Shift Assay (CETSA) results when using Bay-091, a potent and selective inhibitor of Phosphatidylinositol-5-Phosphate (B1243415) 4-Kinase Type II Alpha (PIP4K2A). This resource offers troubleshooting advice, detailed experimental protocols, and frequently asked questions to ensure robust and reliable data generation.

Frequently Asked Questions (FAQs)

Q1: What is Bay-091 and what is its primary target?

Bay-091 is a potent and highly selective chemical probe that inhibits the kinase PIP4K2A.[1] PIP4K2A is a lipid kinase that plays a crucial role in cell signaling by converting phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).

Q2: We've confirmed Bay-091 engages with PIP4K2A in our CETSA experiments, but we don't observe the expected downstream anti-proliferative effects. Is this a known phenomenon?

Yes, this is a key observation that has been previously reported. Studies have demonstrated clear target engagement of PIP4K2A by Bay-091 using CETSA, but this did not translate into the hypothesized anti-proliferative activity in certain cancer cell lines, such as p53-deficient tumor cells.[2][3] This discrepancy is a central challenge in interpreting CETSA results for Bay-091 and is addressed in the troubleshooting section below.

Q3: Can Bay-091 cause protein destabilization in CETSA instead of the expected stabilization?

While ligand binding typically stabilizes a target protein, destabilization can also occur and is a valid indication of target engagement.[4][5] A destabilizing thermal shift suggests that the compound may bind to a less stable conformation of the protein or induce a conformational change that makes the protein more susceptible to thermal denaturation.

Q4: How can we investigate potential off-target effects of Bay-091 in our CETSA experiments?

Mass spectrometry-based CETSA, also known as Thermal Proteome Profiling (TPP), is a powerful unbiased method to assess the proteome-wide selectivity of a compound.[6][7] This approach can identify other proteins that are stabilized or destabilized by Bay-091, providing a comprehensive view of its on- and off-target interactions within the cell.[6] For instance, PIP4K2A has been identified as a potential off-target of the PLK1 inhibitor volasertib (B1683956) using this method.[7]

Troubleshooting Guide for Unexpected CETSA Results with Bay-091

This guide addresses specific issues that may arise during CETSA experiments with Bay-091.

Issue	Potential Cause	Recommended Action
No thermal shift observed for PIP4K2A	1. Suboptimal CETSA conditions: Incorrect heating temperature or duration. 2. Low inhibitor concentration: Insufficient Bay-091 to saturate PIP4K2A. 3. Poor antibody quality: The antibody used for Western blotting may be inefficient. 4. Low target expression: The chosen cell line may have low endogenous levels of PIP4K2A.	1. Optimize heat challenge: Perform a melt curve experiment to determine the optimal temperature for the isothermal dose-response CETSA. 2. Increase Bay-091 concentration: Test a higher concentration range of Bay-091. 3. Validate antibody: Use a validated antibody and optimize its concentration. 4. Select appropriate cell line: Use a cell line with higher PIP4K2A expression or an overexpression system.
Target engagement confirmed, but no downstream phenotype	1. Non-catalytic function of PIP4K2A: The observed phenotype may not be dependent on the kinase activity of PIP4K2A. PIP4K2A has known non-catalytic, scaffolding functions that may not be affected by Bay-091.[8][9][10] 2. Redundant signaling pathways: Other kinases or pathways may compensate for the inhibition of PIP4K2A. 3. Cellular context: The specific cell line or experimental conditions may lack the necessary downstream signaling components.	1. Investigate non-catalytic roles: Consider if the expected phenotype is linked to PIP4K2A's kinase activity. Bay-091 may not disrupt protein-protein interactions. 2. Knockdown/knockout studies: Use siRNA or CRISPR to deplete PIP4K2A and compare the phenotype to that of Bay-091 treatment. 3. Pathway analysis: Investigate the expression and activity of downstream signaling molecules in your model system.
Inconsistent results between replicates	1. Inaccurate pipetting: Errors in dispensing cells or reagents. 2. Uneven cell seeding: Non-homogenous cell suspension. 3. Temperature variability: Inconsistent heating across the thermal cycler block.	1. Use calibrated pipettes: Ensure proper technique. 2. Ensure homogenous cell suspension: Mix cells thoroughly before seeding. 3. Use a reliable thermal cycler: Verify temperature uniformity across the block.
High background in Western blot	1. Insufficient blocking: Inadequate blocking of the membrane. 2. Antibody concentration too high: Primary or secondary antibody concentration is excessive. 3. Inadequate washing: Insufficient washing steps.	1. Optimize blocking: Increase blocking time or try a different blocking agent. 2. Titrate antibodies: Determine the optimal antibody concentrations. 3. Increase washing: Increase the number and duration of washing steps.

Quantitative Data Summary

The following table summarizes key quantitative data for Bay-091 from biochemical and cellular assays.

Compound	Target	Assay Type	Cell Line	EC50 / IC50
Bay-091	PIP4K2A	CETSA (intact cells)	THP-1	1.1 µM
Bay-091	PIP4K2A	CETSA (cell lysate)	THP-1	1.8 µM
Bay-091	PIP4K2A	ADP-Glo (low ATP)	-	13 nM
Bay-091	PIP4K2A	HTRF (high ATP)	-	769 nM

Data compiled from Wortmann L, et al. J Med Chem. 2021.[2]

Experimental Protocols

CETSA Protocol for Bay-091 with PIP4K2A in THP-1 Cells

This protocol is adapted from published methods that have successfully demonstrated Bay-091 target engagement with PIP4K2A.[2]

1. Cell Culture and Treatment:

• Culture THP-1 cells in RPMI 1640 medium supplemented with 10% fetal bovine serum, penicillin/streptomycin, and 0.05 mM β-mercaptoethanol at 37°C with 5% CO2.

• For intact cell experiments, resuspend cells in Hanks' Balanced Salt Solution (HBSS). For lysate experiments, resuspend cells in HEPES buffer with protease inhibitors.

• Prepare serial dilutions of Bay-091 in DMSO and then further dilute in the appropriate buffer (HBSS or HEPES).

• Incubate cells or lysate with Bay-091 or vehicle (DMSO) for a predetermined time (e.g., 1 hour) at 37°C.

2. Heat Challenge:

• Aliquot the cell suspension or lysate into PCR tubes.

• For melt curve experiments, heat the tubes at a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling at room temperature for 3 minutes.

• For isothermal dose-response (ITDR) experiments, heat all samples at a single, optimized temperature (e.g., 56°C for intact cells, 60°C for lysates) for 3 minutes.

3. Cell Lysis and Protein Quantification:

• Lyse the cells using freeze-thaw cycles or by adding a suitable lysis buffer.

• Pellet aggregated proteins by high-speed centrifugation (e.g., 20,000 x g) for 20 minutes at 4°C.

• Carefully collect the supernatant containing the soluble protein fraction.

• Determine the protein concentration of the soluble fractions using a BCA assay.

4. Western Blot Analysis:

• Normalize the protein concentration for all samples.

• Prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

• Separate proteins on an SDS-PAGE gel and transfer to a PVDF membrane.

• Block the membrane and then incubate with a primary antibody specific for PIP4K2A.

• Incubate with an appropriate HRP-conjugated secondary antibody.

• Detect the signal using a chemiluminescent substrate.

• Quantify band intensities to determine the amount of soluble PIP4K2A at each temperature or drug concentration.

Visualizations

PIP4K2A Signaling Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. rcsb.org [rcsb.org]
• 4. Analysis of selective target engagement by small-molecule sphingosine kinase inhibitors using the Cellular Thermal Shift Assay (CETSA) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Current Advances in CETSA [frontiersin.org]
• 6. pelagobio.com [pelagobio.com]
• 7. Thermal proteome profiling identifies PIP4K2A and ZADH2 as off-targets of Polo-like kinase 1 inhibitor volasertib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. PIP4Ks Suppress Insulin Signaling through a Catalytic-Independent Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. PIP4Ks Suppress Insulin Signaling through a Catalytic-Independent Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Non-canonical functions of PIP4K2A and its role in cancer biology: A review - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Bay-091 Incubation Time

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the incubation time of Bay-091 for achieving maximal efficacy in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Bay-091 and what is its primary mechanism of action?

A1: Bay-091 is a potent and highly selective chemical probe that acts as an inhibitor of the lipid kinase PIP4K2A (Phosphatidylinositol-5-Phosphate 4-Kinase Type II Alpha).[1][2] Its primary mechanism of action is to block the conversion of phosphatidylinositol-5-phosphate (B1243415) (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[3][4][5] This inhibition leads to an accumulation of PI5P and a decrease in PI(4,5)P2 levels, thereby affecting various downstream signaling pathways.[5]

Q2: What is a typical starting point for Bay-091 incubation time and concentration?

A2: Based on published data, a common starting point for cell-based assays is a concentration of 1 µM with an incubation time of 24 hours to observe downstream cellular effects, such as the reduction of Hb γ chain production in K562 and KU812 cells.[1] For target engagement assays like the Cellular Thermal Shift Assay (CETSA), a shorter incubation time of 1 hour has been used.[6][7] However, for optimal results in your specific experimental system, it is crucial to perform a time-course and dose-response experiment.

Q3: What cellular effects can I expect from inhibiting PIP4K2A with Bay-091?

A3: Inhibition of PIP4K2A can lead to various cellular effects, including:

• Modulation of the PI3K/AKT signaling pathway.[8]

• Alterations in chromatin structure due to changes in phosphatidylinositol bioavailability.[1]

• Induction of apoptosis and inhibition of tumor growth in certain cancer contexts, particularly those with p53 mutations.[3][9]

• Regulation of intracellular cholesterol transport.[6]

Q4: How does the optimal incubation time for Bay-091 vary depending on the experimental endpoint?

A4: The optimal incubation time is highly dependent on the biological process being investigated:

• Direct Target Engagement: Shorter incubation times (e.g., 1-4 hours) are generally sufficient to measure the direct binding of Bay-091 to PIP4K2A.[1]

• Downstream Signaling Events: To observe changes in downstream signaling cascades, such as alterations in protein phosphorylation, intermediate incubation times (e.g., 4-24 hours) may be necessary.

• Cellular Phenotypes: For endpoints that require significant cellular reprogramming, such as changes in cell proliferation, viability, or gene expression, longer incubation times (e.g., 24-72 hours) are often required.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No observable effect of Bay-091	Incubation time is too short: The selected time point may not be sufficient to induce the desired downstream effect.	Perform a time-course experiment with a broader range of time points (e.g., 1, 4, 8, 12, 24, 48 hours).
Inhibitor concentration is too low: The concentration of Bay-091 may be insufficient to effectively inhibit PIP4K2A in your specific cell line.	Conduct a dose-response experiment with a range of concentrations (e.g., 0.1, 1, 10 µM) to determine the optimal concentration.
Cell line is resistant or does not express the target: The cell line may have low expression of PIP4K2A or compensatory mechanisms that circumvent its inhibition.	Confirm PIP4K2A expression in your cell line using techniques like Western blot or qPCR. Consider using a different, more sensitive cell line.
High levels of cytotoxicity observed	Incubation time is too long: Prolonged exposure to the inhibitor may lead to off-target effects or cellular stress.	Reduce the incubation time or perform a time-course experiment to identify a time point with maximal on-target effect and minimal toxicity.
Inhibitor concentration is too high: High concentrations can lead to non-specific effects and cytotoxicity.	Perform a dose-response experiment to identify the lowest effective concentration.
Inconsistent results between experiments	Variability in cell health and density: Differences in cell confluence or passage number can affect experimental outcomes.	Standardize your cell culture and seeding protocols. Ensure cells are in a logarithmic growth phase during the experiment.
Inhibitor instability: Bay-091 may degrade in culture medium over long incubation periods.	For long-term experiments (>48 hours), consider replenishing the medium with fresh inhibitor.

Data Presentation

Table 1: Example Time-Course Experiment for Optimizing Bay-091 Incubation

Incubation Time (hours)	Bay-091 Conc. (µM)	p-AKT (Ser473) Levels (Normalized to Control)	Cell Viability (%)
4	1	0.85	98
8	1	0.65	95
12	1	0.50	92
24	1	0.45	85
48	1	0.48	70

This is hypothetical data for illustrative purposes.

Experimental Protocols

Protocol 1: Time-Course Experiment to Determine Optimal Incubation Time

This protocol outlines a method to determine the optimal incubation time for Bay-091 by measuring the phosphorylation of a downstream target, AKT.

• Cell Seeding: Plate your cells of interest in a suitable multi-well plate at a density that will ensure they are in the logarithmic growth phase throughout the experiment. Allow cells to adhere and recover for 24 hours.

• Inhibitor Preparation: Prepare a stock solution of Bay-091 in an appropriate solvent (e.g., DMSO). Dilute the stock solution in cell culture medium to the desired final concentration (e.g., 1 µM). Include a vehicle control (medium with the same final concentration of DMSO).

• Time-Course Treatment: Remove the old medium from the cells and replace it with the medium containing Bay-091 or the vehicle control.

• Incubation: Incubate the plates for a range of time points (e.g., 1, 4, 8, 12, 24, and 48 hours) at 37°C in a humidified incubator.

• Cell Lysis: At each time point, wash the cells with ice-cold PBS and then lyse the cells using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Western Blot Analysis:

  • Determine the protein concentration of each lysate.

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Probe the membrane with primary antibodies against phosphorylated AKT (p-AKT, e.g., at Ser473) and total AKT.

  • Incubate with the appropriate secondary antibodies.

  • Visualize the protein bands using a suitable detection method.

• Data Analysis: Quantify the band intensities for p-AKT and total AKT. Normalize the p-AKT signal to the total AKT signal for each time point. The optimal incubation time is the point at which the maximum desired effect (e.g., significant reduction in p-AKT) is observed with minimal impact on cell viability.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. What are PIP4K2A inhibitors and how do they work? [synapse.patsnap.com]
• 6. PIP4K2A regulates intracellular cholesterol transport through modulating PI(4,5)P2 homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sgc-ffm.uni-frankfurt.de [sgc-ffm.uni-frankfurt.de]
• 8. PIP4K2A as a negative regulator of PI3K in PTEN-deficient glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Cell viability issues with high concentrations of Bay-091

This technical support center provides essential information for researchers, scientists, and drug development professionals working with Bay-091, a potent and selective inhibitor of the kinase PIP4K2A. Here you will find troubleshooting guidance and frequently asked questions to address cell viability issues that may arise at high concentrations of this compound.

Frequently Asked Questions (FAQs)

Q1: What is Bay-091 and what is its primary mechanism of action?

A1: Bay-091 is a potent and highly selective chemical probe that inhibits the kinase PIP4K2A (Phosphatidylinositol-5-Phosphate 4-Kinase Type 2 Alpha).[1][2] PIP4K2A is a lipid kinase that converts phosphatidylinositol-5-phosphate (B1243415) (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[3][4] By inhibiting this enzyme, Bay-091 can alter the cellular levels of these important signaling molecules, thereby affecting various cellular processes.[1]

Q2: We are observing significant cell death at high concentrations of Bay-091. Is this an expected outcome?

A2: Yes, it is not unexpected to observe cytotoxicity at high concentrations of Bay-091. While it is a selective inhibitor, high concentrations can lead to off-target effects or an over-accentuation of the primary effect, resulting in decreased cell viability. Studies have shown that Bay-091 exhibits antiproliferative activity in the micromolar range in certain cell lines.[1] The exact concentration at which cytotoxicity occurs can be highly dependent on the cell line and experimental conditions.

Q3: What is the recommended working concentration for Bay-091 in cell culture experiments?

A3: The optimal concentration of Bay-091 is application- and cell-line-specific. For kinase inhibition in biochemical assays, IC50 values are in the low nanomolar range.[2][5] However, for cellular assays, a wider concentration range should be tested. Based on available data, antiproliferative effects are observed at concentrations around 30 μM for some cell lines.[1] It is crucial to perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific cell line and experimental goals.

Q4: What are the potential off-target effects of Bay-091 at high concentrations?

A4: While Bay-091 is highly selective for PIP4K2A, at higher concentrations, the risk of off-target binding increases. A screening against a panel of 77 targets at 10 µM showed some interaction with TBXAS1, HTR2B, MAOB, PDE3, and PDE5A.[4] It is important to consider that off-target effects can contribute to cytotoxicity.[6]

Troubleshooting Guide: Cell Viability Issues

This guide provides a systematic approach to troubleshooting common issues related to cell viability when using high concentrations of Bay-091.

Problem: Excessive Cell Death Observed

Possible Cause 1: Concentration is too high.

• Troubleshooting Step: Perform a dose-response curve to determine the IC50 value for your specific cell line. Start with a broad range of concentrations (e.g., 0.1 nM to 100 µM) and narrow it down.

• Recommendation: Aim to use the lowest concentration that elicits the desired biological effect to minimize cytotoxicity.

Possible Cause 2: Solvent Toxicity.

• Troubleshooting Step: Bay-091 is typically dissolved in DMSO.[1][2] High concentrations of DMSO can be toxic to cells. Run a vehicle control with the same final concentration of DMSO used in your highest Bay-091 treatment group.

• Recommendation: Ensure the final DMSO concentration in your cell culture medium is below the toxic threshold for your cell line (typically <0.5%).

Possible Cause 3: Compound Instability or Degradation.

• Troubleshooting Step: Ensure proper storage of Bay-091 powder (-20°C) and stock solutions (-80°C for long-term).[1][2] Avoid repeated freeze-thaw cycles of the stock solution.[7]

• Recommendation: Prepare fresh dilutions from a properly stored stock solution for each experiment.

Possible Cause 4: Cell Line Sensitivity.

• Troubleshooting Step: Different cell lines exhibit varying sensitivities to chemical compounds. If possible, test Bay-091 on a different, less sensitive cell line as a control.

• Recommendation: Consult literature for studies using Bay-091 or similar compounds on your cell line of interest to gauge expected sensitivity.

Possible Cause 5: Assay-Related Artifacts.

• Troubleshooting Step: The type of cell viability assay used can influence the results. For example, metabolic assays like MTT or XTT can be affected by compounds that alter cellular metabolism.

• Recommendation: Consider using a different type of viability assay that measures a different cellular parameter, such as membrane integrity (e.g., Trypan Blue exclusion, LDH release assay) or ATP content.[8]

Data Presentation

Table 1: Antiproliferative Activity of Bay-091 in Human Cell Lines

Cell Line	p53 Status	Assay	Incubation Time	IC50 (µM)	Reference
EBC-1	Mutant	CellTiter-Glo	72 hours	30	[1]
NCI-H460	Wild Type	CellTiter-Glo	72 hours	> 30	[1]
THP-1	Mutant	CellTiter-Glo	72 hours	> 30	[1]

Experimental Protocols

Protocol 1: Preparation of Bay-091 Stock Solution

• Reconstitution: Dissolve Bay-091 powder in high-quality, anhydrous DMSO to create a high-concentration stock solution (e.g., 10 mM or 50 mM).[2][4] Gentle warming may be required for complete dissolution.[2][5]

• Aliquoting: Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles.

• Storage: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Protocol 2: Cell Viability Assessment using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Bay-091 in the appropriate cell culture medium. Remove the old medium from the wells and add the medium containing the different concentrations of Bay-091. Include vehicle control (DMSO) and untreated control wells.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan (B1609692) Formation: Incubate the plate for 2-4 hours at 37°C to allow for the conversion of MTT to formazan crystals by viable cells.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Mix gently and read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and plot the results to determine the IC50 value.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rndsystems.com [rndsystems.com]
• 3. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. eubopen.org [eubopen.org]
• 5. BAY 091 Supplier | CAS 2922280-34-8 | BAY091 | Tocris Bioscience [tocris.com]
• 6. icr.ac.uk [icr.ac.uk]
• 7. medchemexpress.com [medchemexpress.com]
• 8. lifesciences.danaher.com [lifesciences.danaher.com]

Technical Support Center: Managing DMSO Toxicity in Bay-091 Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing dimethyl sulfoxide (B87167) (DMSO) toxicity during experiments with Bay-091, a potent and selective inhibitor of PIP4K2A.[1][2][3][4][5]

Frequently Asked Questions (FAQs)

Q1: What is Bay-091 and what is its mechanism of action?

Bay-091 is a chemical probe that acts as a potent and highly selective inhibitor of the enzyme Phosphatidylinositol-5-Phosphate (B1243415) 4-Kinase Type 2 Alpha (PIP4K2A).[1][2] The primary function of PIP4K2A is to catalyze the conversion of phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2), a key signaling molecule involved in various cellular processes.[2][6] By inhibiting PIP4K2A, Bay-091 allows researchers to study the specific roles of this enzyme and the PI5P signaling pathway in cellular functions.[2][3][7]

Q2: Why is DMSO used as a solvent for Bay-091?

Like many small molecule inhibitors, Bay-091 has low solubility in aqueous solutions. DMSO is a powerful aprotic solvent capable of dissolving a wide range of nonpolar and polar compounds, making it an effective vehicle for delivering Bay-091 to cells in culture.[8][9] Bay-091 is soluble in DMSO up to 10 mM.[6]

Q3: What are the common toxic effects of DMSO on cells?

DMSO, while a common solvent, can exert toxic effects on cells, particularly at higher concentrations and with prolonged exposure.[10] These effects are cell-line dependent and can include:[8][10][11]

• Reduced cell viability and proliferation: DMSO can inhibit cell growth and induce cell death.[9]

• Induction of apoptosis: At concentrations of 10% (v/v) and higher, DMSO can trigger programmed cell death.[8]

• Cell differentiation: In some cell types, such as hematopoietic and embryonic stem cells, DMSO can induce differentiation.[8]

• Alterations in gene expression: Even at concentrations as low as 0.1%, DMSO may alter gene expression, potentially confounding experimental results.[11]

Q4: What is the recommended final concentration of DMSO for in vitro experiments with Bay-091?

To minimize solvent-induced toxicity and off-target effects, it is crucial to use the lowest possible concentration of DMSO. For most cell lines, the final concentration of DMSO in the culture medium should be kept at or below 0.5% (v/v) , with ≤0.1% (v/v) being ideal to avoid confounding effects on cell growth and gene expression.[9][11][12][13] It is imperative to always include a vehicle control group in your experiments, which consists of cells treated with the same final concentration of DMSO as the experimental groups, but without Bay-091.[12][14]

Troubleshooting Guide

Problem 1: High levels of cell death observed in both Bay-091 treated and vehicle control groups.

• Possible Cause: The concentration of DMSO is too high for your specific cell line.

• Solution:

  • Perform a DMSO dose-response curve: Before starting your Bay-091 experiments, test a range of DMSO concentrations (e.g., 0.05%, 0.1%, 0.25%, 0.5%, 1%) on your cells for the intended duration of your experiment.

  • Assess cell viability: Use a standard cell viability assay (e.g., MTT, Trypan Blue exclusion) to determine the highest concentration of DMSO that does not significantly affect the viability of your cells.

  • Adjust your protocol: Use this predetermined non-toxic DMSO concentration for all subsequent experiments with Bay-091.

Problem 2: Bay-091 precipitates out of solution when added to the cell culture medium.

• Possible Cause: The final concentration of DMSO is too low to maintain the solubility of Bay-091 in the aqueous culture medium.

• Solution:

  • Stepwise Dilution: Avoid adding a highly concentrated DMSO stock of Bay-091 directly to a large volume of medium. Instead, perform serial dilutions in pre-warmed medium to gradually lower the DMSO concentration.

  • Vortexing: Ensure that the Bay-091/DMSO stock solution is thoroughly mixed before further dilution.

  • Slight Increase in Final DMSO Concentration: If precipitation persists, you may need to cautiously increase the final DMSO concentration. However, this must be done in conjunction with a parallel vehicle control at the exact same DMSO concentration to ensure the solvent is not the cause of any observed effects.[12]

Problem 3: Inconsistent or unexpected results between experiments.

• Possible Cause: Variability in DMSO stock solution preparation or storage.

• Solution:

  • Use High-Purity DMSO: Always use a high-purity, sterile-filtered grade of DMSO suitable for cell culture.[12]

  • Proper Storage: Prepare aliquots of your Bay-091/DMSO stock solution to avoid repeated freeze-thaw cycles. Store these aliquots at -20°C or -80°C.[13] For optimal results, it is recommended to use freshly prepared stock solutions.[12]

  • Consistent Procedures: Ensure that the same protocol for preparing and diluting Bay-091 is used for every experiment.

Data Presentation

Table 1: Summary of DMSO Cytotoxicity on Various Cell Lines

Cell Line	DMSO Concentration (v/v)	Exposure Time	Observed Effect	Reference
General Mammalian Cells	>0.5%	-	Inhibition of proliferation, potential cell death	[11]
General Mammalian Cells	≤0.1%	-	Generally well-tolerated with no observable toxic effects	[11]
Hep G2	3% and 5%	72 hours	Significant inhibition of cell proliferation	[9]
Peripheral Blood Mononuclear Cells (PBMC)	10%	24 hours	Toxic	[10]
Peripheral Blood Mononuclear Cells (PBMC)	5%	120 hours	Toxic	[10]
Human Leukemic Cell Lines (Molt-4, Jurkat, U937, THP1)	≥2%	24, 48, 72 hours	Dose and time-dependent cytotoxicity
Human Apical Papilla Cells	5% and 10%	24, 48, 72 hours, 7 days	Cytotoxic	[14]

Experimental Protocols

General Protocol for In Vitro Treatment with Bay-091

• Cell Seeding: Plate your cells at the desired density in a multi-well plate and allow them to adhere overnight under standard culture conditions.

• Preparation of Bay-091 Stock Solution: Dissolve Bay-091 powder in high-purity DMSO to create a concentrated stock solution (e.g., 10 mM). Mix thoroughly to ensure complete dissolution.

• Preparation of Working Solutions:

  • Pre-warm your cell culture medium to 37°C.

  • Perform serial dilutions of the Bay-091 stock solution in the pre-warmed medium to achieve the desired final concentrations. Ensure the final DMSO concentration remains within the non-toxic range determined for your cell line (ideally ≤0.1%).

  • Prepare a vehicle control working solution containing the same final concentration of DMSO as the highest concentration of Bay-091 used.

• Cell Treatment: Remove the old medium from your cells and replace it with the medium containing the various concentrations of Bay-091 or the vehicle control.

• Incubation: Incubate the cells for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Downstream Analysis: Following incubation, proceed with your planned downstream assays, such as cell viability assays, western blotting for target engagement, or kinase activity assays.

Mandatory Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. axonmedchem.com [axonmedchem.com]
• 5. BAY 091 Supplier | CAS 2922280-34-8 | BAY091 | Tocris Bioscience [tocris.com]
• 6. eubopen.org [eubopen.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Cell Culture FAQ: How does DMSO affect your cells? - Eppendorf Portugal [eppendorf.com]
• 9. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 10. Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. medchemexpress.cn [medchemexpress.cn]
• 14. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating Target Engagement of Bay-091 with PIP4K2A: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies to validate the target engagement of Bay-091, a potent and highly selective inhibitor of Phosphatidylinositol-5-Phosphate (B1243415) 4-Kinase Type 2 Alpha (PIP4K2A). The following sections detail experimental data, protocols, and visual workflows to aid in the objective assessment of Bay-091's performance against alternative compounds.

Introduction to Bay-091 and its Target, PIP4K2A

PIP4K2A is a lipid kinase that plays a crucial role in cellular signaling by catalyzing the conversion of phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol-4,5-bisphosphate (PI(4,5)P2).[1][2] Dysregulation of PIP4K2A has been implicated in various diseases, including cancer, making it a compelling therapeutic target.[1][3] Bay-091 has emerged as a potent and selective chemical probe for studying the function of PIP4K2A.[4][5] Validating that a compound like Bay-091 directly interacts with its intended target within a cellular context is a critical step in drug discovery and development.

Quantitative Comparison of PIP4K2A Inhibitors

The following tables summarize the in vitro potency and cellular target engagement of Bay-091 in comparison to other known PIP4K2A inhibitors.

Table 1: In Vitro Potency of PIP4K2A Inhibitors

Compound	Assay Type	ATP Concentration	IC50 (nM)	Reference
Bay-091	ADP-Glo	10 µM	1.3	[6]
HTRF	10 µM	8.5	[6]
HTRF	2 mM	16.4	[6]
BAY-297	ADP-Glo	10 µM	13	[5]
HTRF	10 µM	110	[5]
HTRF	2 mM	769	[5]

Table 2: Cellular Target Engagement of PIP4K2A Inhibitors

Compound	Assay Type	Cell Line	EC50 (µM)	Reference
Bay-091	CETSA (intact cells)	THP-1	1.1	[7]
CETSA (cell lysates)	THP-1	1.8	[7]
BAY-297	CETSA (intact cells)	THP-1	1.6	[7]
CETSA (cell lysates)	THP-1	2.1	[7]

Table 3: Selectivity Profile of Bay-091

Parameter	Value	Details	Reference
Kinase Selectivity	High	No significant inhibition (>60%) of 373 kinases at 1 µM.	[6]
Off-Target Profile	Clean	Closest off-targets include TBXAS1, HTR2B, and MAOB at 10 µM.	[6]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to assess the direct binding of a compound to its target protein in a cellular environment. The principle lies in the ligand-induced thermal stabilization of the target protein.

Protocol:

• Cell Culture and Treatment:

  • Culture cells (e.g., THP-1) to 70-80% confluency.

  • Treat cells with varying concentrations of Bay-091 or a vehicle control (e.g., DMSO) for a specified time (e.g., 1 hour) at 37°C.

• Heat Challenge:

  • Harvest and wash the cells with PBS.

  • Resuspend the cell pellets in PBS containing protease inhibitors.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples to a specific temperature (e.g., 56°C for intact cells) for 3 minutes using a thermal cycler, followed by cooling to 4°C.[7]

• Cell Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles (e.g., three cycles of freezing in liquid nitrogen and thawing at 25°C).

  • Separate the soluble fraction from the precipitated protein aggregates by centrifugation at 20,000 x g for 20 minutes at 4°C.

• Protein Quantification and Analysis:

  • Collect the supernatant (soluble fraction).

  • Determine the protein concentration of the soluble fractions.

  • Analyze the amount of soluble PIP4K2A by Western blotting using a specific antibody.

  • Quantify the band intensities and plot them against the compound concentration to determine the EC50 value.

Affinity Purification coupled with Mass Spectrometry (AP-MS)

This method identifies the direct and indirect binding partners of a compound by using a modified, immobilized version of the compound to "pull down" interacting proteins from a cell lysate.

Protocol:

• Immobilization of Bay-091:

  • Synthesize a derivative of Bay-091 with a linker arm suitable for conjugation to a solid support (e.g., agarose (B213101) beads).

  • Covalently attach the Bay-091 derivative to the beads.

• Cell Lysis and Lysate Preparation:

  • Grow and harvest cells of interest.

  • Lyse the cells in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

  • Clarify the lysate by centrifugation to remove cellular debris.

• Affinity Purification:

  • Incubate the clarified cell lysate with the Bay-091-conjugated beads to allow for binding.

  • As a negative control, incubate a separate aliquot of the lysate with unconjugated beads or beads conjugated with an inactive analog of Bay-091.

  • To demonstrate specificity, a competition experiment can be performed by pre-incubating the lysate with an excess of free Bay-091 before adding the beads.

• Washing and Elution:

  • Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

  • Elute the bound proteins from the beads using a competitive eluent (e.g., a high concentration of free Bay-091) or by changing the buffer conditions (e.g., pH or salt concentration).

• Mass Spectrometry Analysis:

  • Resolve the eluted proteins by SDS-PAGE and identify protein bands by in-gel digestion followed by mass spectrometry (LC-MS/MS).

  • Alternatively, perform in-solution digestion of the entire eluate for a more comprehensive proteomic analysis.

  • Identify proteins that are specifically enriched in the Bay-091 pulldown compared to the control samples.

Visualizing Pathways and Workflows

PIP4K2A Signaling Pathway

Caption: The PIP4K2A signaling pathway and the inhibitory action of Bay-091.

Experimental Workflow for CETSA

Caption: A streamlined workflow for the Cellular Thermal Shift Assay (CETSA).

Logical Relationship for Target Validation

Caption: Logical framework for validating the target engagement of Bay-091.

References

• 1. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 3. What are PIP4K2A inhibitors and how do they work? [synapse.patsnap.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. eubopen.org [eubopen.org]
• 7. researchgate.net [researchgate.net]

A Researcher's Guide: BAY-0361 as a Negative Control for the PIP4K2A Inhibitor Bay-091

For researchers in pharmacology and drug development, the use of appropriate negative controls is paramount for the validation of experimental results. This guide provides a comprehensive comparison of the potent and selective phosphatidylinositol-5-phosphate (B1243415) 4-kinase type-2 alpha (PIP4K2A) inhibitor, Bay-091, and its inactive enantiomer, BAY-0361, which serves as an ideal negative control.

Bay-091 is a valuable chemical probe for elucidating the cellular functions of PIP4K2A, a lipid kinase involved in the synthesis of the signaling molecule phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2)[1]. To ensure that the observed effects of Bay-091 are specifically due to the inhibition of PIP4K2A and not off-target interactions, it is crucial to employ a structurally similar but biologically inactive control. BAY-0361, as the inactive enantiomer of Bay-091, fulfills this role, exhibiting a significantly lower affinity for PIP4K2A[2]. This guide presents a summary of their comparative performance based on experimental data, detailed experimental protocols, and visualizations of the relevant biological pathways and workflows.

Comparative Analysis of Bay-091 and BAY-0361

The following tables summarize the quantitative data comparing the in vitro and cellular activities of Bay-091 and its negative control, BAY-0361.

Table 1: In Vitro Potency Against PIP4K2A

Compound	Assay Format	ATP Concentration	IC₅₀ (nM)
Bay-091	ADP-Glo	10 µM	1.3[2][3]
250 µM	2.6[2]
HTRF	10 µM	8.5[2][3]
2 mM	16.4[2][3]
BAY-0361	ADP-Glo	10 µM	>10,000
HTRF	10 µM	>10,000

Table 2: Cellular Target Engagement (CETSA)

Compound	Assay Type	Cell Line	EC₅₀ (µM)
Bay-091	Intact Cells	THP-1	1.1[2]
Cell Lysate	THP-1	1.8[2]
BAY-0361	Intact Cells	THP-1	>30
Cell Lysate	THP-1	>30

Signaling Pathway and Experimental Workflow

To visualize the mechanism of action and the experimental approach for validating target engagement, the following diagrams are provided.

References

• 1. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. eubopen.org [eubopen.org]
• 3. BAY 091 (CAS 2922280-34-8): R&D Systems [rndsystems.com]

A Head-to-Head Comparison of Bay-091 and BAY-297: Efficacy and Selectivity of Two Potent PIP4K2A Inhibitors

A detailed analysis of Bay-091 and BAY-297, two potent and highly selective inhibitors of the lipid kinase PIP4K2A, reveals distinct biochemical potencies and physicochemical properties. This guide provides a comprehensive comparison of their efficacy, supported by experimental data, to inform researchers in drug discovery and chemical biology.

Bay-091 and BAY-297 were both identified through a high-throughput screening and subsequent structure-based optimization effort, emerging as valuable chemical probes for studying the signaling pathways of Phosphatidylinositol-5-Phosphate (B1243415) 4-Kinase Type 2 Alpha (PIP4K2A).[1][2][3] This kinase plays a crucial role in cellular signaling by catalyzing the conversion of phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[1][2][4] Dysregulation of PIP4K2A has been implicated in cancer, particularly in tumors with mutant or null p53.[1]

Data Presentation: Biochemical Potency

The inhibitory activities of Bay-091 and BAY-297 against PIP4K2A were evaluated using multiple biochemical assays, including the ADP-Glo and HTRF (Homogeneous Time-Resolved Fluorescence) formats, under varying ATP concentrations. The data consistently demonstrates that Bay-091 exhibits significantly higher potency compared to BAY-297 in most assay conditions.

Compound	Assay Format	ATP Concentration	IC50 (nM)
Bay-091 (Carboxylic acid 60)	ADP-Glo	10 µM (low ATP)	1.3 [5][6]
ADP-Glo	250 µM (medium ATP)	Not explicitly stated, but showed 10-20 fold higher potency than BAY-297[7][8]
HTRF	10 µM (low ATP)	8.5 [5][6]
HTRF	2 mM (high ATP)	16.4 [5][6]
BAY-297 (Carboxamide 58)	ADP-Glo	10 µM (low ATP)	13 [7][8]
ADP-Glo	250 µM (medium ATP)	69 [7][8]
HTRF	10 µM (low ATP)	110 [7][8]
HTRF	2 mM (high ATP)	769 [7][8]

Signaling Pathway and Experimental Workflows

The following diagrams illustrate the signaling pathway of PIP4K2A and the general workflows of the key experimental assays used to characterize Bay-091 and BAY-297.

Caption: PIP4K2A Signaling Pathway Inhibition.

Caption: ADP-Glo Assay Workflow.

Caption: HTRF Assay Workflow.

Caption: Cellular Thermal Shift Assay (CETSA) Workflow.

Experimental Protocols

Detailed methodologies for the key experiments are outlined below.

ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescent assay that quantifies the amount of ADP produced during a kinase reaction.[9] The assay is performed in two steps. First, the kinase reaction is stopped and the remaining ATP is depleted by adding the ADP-Glo™ Reagent. Second, the Kinase Detection Reagent is added to convert the produced ADP into ATP, which is then used in a luciferase/luciferin reaction to generate a luminescent signal proportional to the initial ADP concentration.[2][9]

Protocol:

• Kinase Reaction: A reaction mixture containing PIP4K2A, the substrate PI5P, and ATP is incubated in the presence of varying concentrations of the inhibitor (Bay-091 or BAY-297).

• Termination and ATP Depletion: An equal volume of ADP-Glo™ Reagent is added to each well to stop the kinase reaction and consume any unreacted ATP. The plate is then incubated for 40 minutes at room temperature.

• ADP Detection: Kinase Detection Reagent is added to the wells. This reagent contains an enzyme that converts ADP to ATP and the necessary components for a luciferase reaction.

• Signal Measurement: After a 30-60 minute incubation at room temperature, the luminescence is measured using a plate reader. The luminescent signal is directly proportional to the amount of ADP generated and thus inversely proportional to the kinase activity.

Homogeneous Time-Resolved Fluorescence (HTRF®) Kinase Assay

The HTRF® Kinase Assay is a time-resolved fluorescence resonance energy transfer (TR-FRET) based assay used to measure kinase activity.[10][11] The assay typically involves a biotinylated substrate that is phosphorylated by the kinase. Detection is achieved using a europium cryptate-labeled anti-phospho-specific antibody (donor) and streptavidin-XL665 (acceptor). When the substrate is phosphorylated, the donor and acceptor are brought into close proximity, resulting in a FRET signal.

Protocol:

• Kinase Reaction: The kinase (PIP4K2A), a biotinylated substrate, and ATP are incubated with either Bay-091 or BAY-297 at various concentrations.

• Detection: A solution containing a europium cryptate-labeled anti-phospho-antibody and streptavidin-conjugated XL665 (SA-XL665) in a detection buffer containing EDTA (to stop the reaction) is added.

• Incubation: The plate is incubated for 60 minutes at room temperature to allow for the binding of the detection reagents to the phosphorylated substrate.

• Signal Measurement: The fluorescence is measured with excitation at 337 nm and dual emission at 665 nm (acceptor) and 620 nm (donor). The HTRF ratio (665nm/620nm) is proportional to the amount of phosphorylated substrate.

Cellular Thermal Shift Assay (CETSA)

The Cellular Thermal Shift Assay (CETSA) is used to verify the engagement of a drug with its target protein in a cellular environment.[6][12][13] The principle is that a protein becomes more thermally stable when bound to a ligand.[6][13]

Protocol:

• Cell Treatment: Intact cells are incubated with the test compound (Bay-091 or BAY-297) or a vehicle control to allow for cell penetration and target binding.

• Heat Treatment: The cell suspensions are then heated to a range of temperatures. The binding of the inhibitor stabilizes the target protein (PIP4K2A), making it more resistant to heat-induced denaturation and aggregation.

• Cell Lysis and Fractionation: After heating, the cells are lysed, and the soluble protein fraction is separated from the aggregated proteins by centrifugation.

• Protein Quantification: The amount of soluble PIP4K2A remaining in the supernatant at each temperature is quantified, typically by Western blotting or other protein detection methods. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Conclusion

Both Bay-091 and BAY-297 are potent and highly selective inhibitors of PIP4K2A. However, the available biochemical data indicates that Bay-091 is a more potent inhibitor in vitro.[7][8] The choice between these two compounds for research purposes may depend on the specific experimental context, including the required potency and the desired physicochemical properties. While both compounds serve as excellent chemical probes to elucidate the biological functions of PIP4K2A, the higher potency of Bay-091 may be advantageous in certain applications. It is important to note that despite their potent inhibition of PIP4K2A, neither compound demonstrated the hypothesized antiproliferative activity in p53-deficient tumor cells, highlighting the complexity of the signaling pathway and the need for further investigation.[1][2][3]

References

• 1. ulab360.com [ulab360.com]
• 2. promega.com [promega.com]
• 3. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 5. promega.com [promega.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. ADP-Glo™ Kinase Assay Protocol [promega.com]
• 10. Development of a HTRF® Kinase Assay for Determination of Syk Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. CETSA [cetsa.org]

A Comparative Guide to Targeting PIP4K2A: The Small Molecule Inhibitor Bay-091 Versus siRNA-Mediated Knockdown

For Researchers, Scientists, and Drug Development Professionals

The phosphatidylinositol-5-phosphate (B1243415) 4-kinase type II alpha (PIP4K2A) has emerged as a significant enzyme in cellular signaling, playing a crucial role in the conversion of phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2).[1][2] Its involvement in pathways regulating cell growth, proliferation, and survival has made it an attractive target for therapeutic intervention, particularly in oncology.[2][3] Two primary methods for interrogating and targeting PIP4K2A in a research setting are the use of small molecule inhibitors, such as Bay-091, and genetic knockdown using small interfering RNA (siRNA).

This guide provides an objective comparison of these two approaches, summarizing their mechanisms of action, performance data, and potential off-target effects. Detailed experimental protocols for key assays are also provided to support researchers in their study design.

Mechanism of Action: Inhibition vs. Depletion

Bay-091 is a potent and highly selective chemical probe that acts as a reversible inhibitor of PIP4K2A.[3][4] It competitively binds to the ATP-binding site of the enzyme, thereby preventing the phosphorylation of its substrate, PI5P.[3] This leads to a rapid and dose-dependent reduction in PIP4K2A enzymatic activity without altering the total cellular levels of the PIP4K2A protein.

siRNA-mediated knockdown , on the other hand, is a genetic approach that targets the PIP4K2A messenger RNA (mRNA) for degradation.[5] By introducing synthetic siRNA molecules that are complementary to the PIP4K2A mRNA sequence, the cell's natural RNA interference (RNAi) machinery is harnessed to cleave and destroy the target mRNA.[5] This prevents the synthesis of new PIP4K2A protein, resulting in a time-dependent depletion of the total cellular protein levels.

Figure 1. Mechanisms of Action.

Performance Comparison: Bay-091 vs. siRNA Knockdown

The choice between a small molecule inhibitor and siRNA knockdown depends on the specific experimental question. Bay-091 offers rapid and reversible inhibition of enzymatic activity, while siRNA provides a method for studying the effects of long-term protein depletion. A key differentiator observed in published studies is their impact on the downstream AKT signaling pathway.

Parameter	Bay-091	siRNA Knockdown of PIP4K2A
Target	PIP4K2A protein (enzymatic activity)	PIP4K2A mRNA
Mechanism	Reversible, competitive ATP-binding site inhibitor	mRNA degradation leading to protein depletion
Onset of Action	Rapid (minutes to hours)	Slower (24-72 hours)
Reversibility	Reversible upon washout	Not readily reversible
Effect on Protein Level	No change in total protein levels	Reduction in total protein levels
Effect on p-AKT	No increase in p-AKT (Ser473/Thr308) in THP-1 cells[3]	Increased p-AKT levels[2][3]
Cell Viability (p53-deficient cells)	No significant antiproliferative activity[2][3]	Inhibition of tumor growth[2][3]

Table 1. High-Level Comparison of Bay-091 and siRNA Knockdown of PIP4K2A.

Quantitative Data Summary

The following tables summarize the available quantitative data for Bay-091's inhibitory activity and the cellular effects of both methods. It is important to note that a direct head-to-head quantitative comparison in the same study is not available in the current literature.

Assay Format	ATP Concentration	IC50	Reference
ADP-Glo	10 µM	1.3 nM	[1]
ADP-Glo	250 µM	2.6 nM	[1]
HTRF	10 µM	8.5 nM	[1]
HTRF	2 mM	16.4 nM	[1]

Table 2. In Vitro Inhibitory Potency of Bay-091 against PIP4K2A.

Method	Cell Line	Parameter	Value	Reference
Bay-091	THP-1 (intact cells)	Cellular Target Engagement (CETSA EC50)	1.1 µM	[1]
Bay-091	THP-1 (lysates)	Cellular Target Engagement (CETSA EC50)	1.8 µM	[1]
Bay-091	EBC-1 (p53 mutant)	Antiproliferative Activity (IC50)	>30 µM	[4]
siRNA	THP-1 (p53 mutant)	Proliferation/Colony Formation	Inhibition	[3]

Table 3. Cellular Activity of Bay-091 and siRNA against PIP4K2A.

Off-Target Effects

A critical consideration for both methods is the potential for off-target effects, which can confound experimental results.

Bay-091 has been profiled against a large panel of kinases and has demonstrated high selectivity for PIP4K2A. In a screen of 373 kinases at a concentration of 1 µM, no significant off-target inhibition (>60%) was observed.[1] However, at a higher concentration of 10 µM, some off-target activity was noted against a panel of 77 other proteins, including TBXAS1, HTR2B, and MAOB.[1]

siRNA-mediated knockdown is known to have potential off-target effects, primarily through two mechanisms: hybridization-dependent and hybridization-independent effects. Hybridization-dependent off-target effects occur when the siRNA sequence has partial complementarity to the mRNA of unintended genes, leading to their downregulation.[6][7] Hybridization-independent effects can arise from the saturation of the endogenous RNAi machinery, which can disrupt the function of endogenous microRNAs (miRNAs).[6] To mitigate these effects, it is recommended to use the lowest effective siRNA concentration and to test multiple individual siRNAs targeting different regions of the same mRNA.

Signaling Pathway

The differential effect on AKT phosphorylation is a key distinction between Bay-091 and siRNA-mediated knockdown of PIP4K2A. While depletion of PIP4K2A via siRNA has been shown to increase AKT phosphorylation, direct enzymatic inhibition with Bay-091 did not produce this effect in THP-1 cells.[3] This suggests that the scaffolding function of the PIP4K2A protein, which is absent in knockdown experiments, may play a role in regulating the PI3K/AKT pathway.

Figure 2. PIP4K2A Signaling Pathway.

Experimental Protocols

PIP4K2A Kinase Assay (ADP-Glo™)

This protocol is for measuring the in vitro kinase activity of PIP4K2A and the inhibitory effect of compounds like Bay-091.

Materials:

• Active PIP4K2A enzyme

• Lipid Kinase Buffer (e.g., 25 mM HEPES pH 7.4, 10 mM MgCl2, 1 mM EGTA)

• PI5P substrate

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• Bay-091 or other test compounds

• 384-well white plates

Procedure:

• Prepare serial dilutions of Bay-091 in DMSO.

• In a 384-well plate, add PIP4K2A enzyme diluted in kinase buffer.

• Add the diluted Bay-091 or DMSO (vehicle control) to the wells and incubate for 15 minutes at room temperature.

• Initiate the kinase reaction by adding a mixture of PI5P substrate and ATP.

• Incubate for 1 hour at room temperature.

• Stop the reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent and incubate for 40 minutes at room temperature.

• Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Measure luminescence using a plate reader.

• Calculate the percent inhibition for each Bay-091 concentration and determine the IC50 value.

Figure 3. PIP4K2A Kinase Assay Workflow.

siRNA Transfection for PIP4K2A Knockdown

This protocol describes the transient transfection of siRNA to knockdown PIP4K2A expression in cultured cells.

Materials:

• PIP4K2A-targeting siRNA and non-targeting control siRNA (20 µM stocks)

• Lipofectamine™ RNAiMAX Transfection Reagent (or similar)

• Opti-MEM™ I Reduced Serum Medium

• Cells plated in a 24-well plate (30-50% confluency)

• RNase-free water and tubes

Procedure:

• Day 0: Seed cells in a 24-well plate to achieve 30-50% confluency on the day of transfection.

• Day 1 (Transfection):

  • For each well, dilute the required amount of siRNA (e.g., to a final concentration of 10-25 nM) in Opti-MEM™.

  • In a separate tube, dilute the Lipofectamine™ RNAiMAX reagent in Opti-MEM™.

  • Combine the diluted siRNA and diluted Lipofectamine™ RNAiMAX, mix gently, and incubate for 5-20 minutes at room temperature to allow complex formation.

  • Add the siRNA-lipid complexes to the cells.

• Day 2-4 (Post-transfection):

  • Incubate the cells for 24-72 hours.

  • Harvest the cells for downstream analysis (e.g., Western blot for protein knockdown, qRT-PCR for mRNA knockdown, or cell-based assays).

Western Blot for PIP4K2A and Phospho-AKT

This protocol is for assessing the protein levels of PIP4K2A and the phosphorylation status of AKT following treatment with Bay-091 or siRNA knockdown.

Materials:

• Cell lysates

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-PIP4K2A, anti-phospho-AKT (Ser473 and/or Thr308), anti-total AKT, and a loading control (e.g., anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL Western Blotting Substrate

• Imaging system

Procedure:

• Protein Quantification: Determine the protein concentration of cell lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein from each sample on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies (diluted in blocking buffer) overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST.

• Detection: Add ECL substrate and capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the levels of PIP4K2A and phospho-AKT to the loading control and total AKT, respectively.

Cell Viability Assay (MTT or CCK-8)

This protocol is for assessing the effect of Bay-091 or PIP4K2A knockdown on cell proliferation and viability.

Materials:

• Cells plated in a 96-well plate

• Bay-091 or transfected cells

• MTT or CCK-8 reagent

• Solubilization solution (for MTT assay)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a range of concentrations of Bay-091 or perform siRNA transfection as described above. Include appropriate controls.

• Incubate the cells for the desired time period (e.g., 72 hours).

• Add MTT or CCK-8 reagent to each well and incubate for 1-4 hours.

• If using MTT, add the solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value for Bay-091.

Conclusion

Both Bay-091 and siRNA-mediated knockdown are valuable tools for studying the function of PIP4K2A. Bay-091 provides a means for acute and reversible inhibition of the enzyme's catalytic activity, while siRNA allows for the investigation of the consequences of long-term protein depletion. The observation that siRNA knockdown, but not Bay-091, increases AKT phosphorylation highlights a crucial difference between these two approaches and suggests a potential non-catalytic, scaffolding role for the PIP4K2A protein. Researchers should carefully consider the specific aims of their study when selecting which method to employ, and ideally, use both in a complementary manner to gain a more comprehensive understanding of PIP4K2A biology. Rigorous validation and the inclusion of appropriate controls are paramount for the accurate interpretation of experimental results.

References

• 1. eubopen.org [eubopen.org]
• 2. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. horizondiscovery.com [horizondiscovery.com]
• 7. Frontiers | siRNA Specificity: RNAi Mechanisms and Strategies to Reduce Off-Target Effects [frontiersin.org]

Orthogonal Methods to Confirm Bay-091's Effect on PIP4K2A: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of orthogonal methods to validate the inhibitory effect of Bay-091 on its target, phosphatidylinositol-5-phosphate (B1243415) 4-kinase type II alpha (PIP4K2A). Supporting experimental data for Bay-091 and alternative inhibitors are presented, along with detailed methodologies for key validation assays.

Introduction to Bay-091 and PIP4K2A

Bay-091 is a potent and highly selective chemical probe for the lipid kinase PIP4K2A.[1] PIP4K2A is a critical enzyme in the phosphoinositide signaling pathway, catalyzing the conversion of phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol-4,5-bisphosphate (PI(4,5)P2).[2] This pathway is implicated in various cellular processes, including cell proliferation, survival, and membrane trafficking. Dysregulation of PIP4K2A activity has been linked to cancer, making it a compelling target for therapeutic intervention. Validating the on-target effect of inhibitors like Bay-091 through multiple independent methods is crucial for accurate interpretation of experimental results and successful drug development.

Quantitative Data Summary

The following tables summarize the quantitative data for Bay-091 and its comparators, Bay-297 and THZ-P1-2, from various orthogonal assays.

Table 1: Biochemical and Cellular Potency of PIP4K2A Inhibitors

Compound	Assay Type	Target	IC50 / EC50 (nM)	ATP Concentration	Reference
Bay-091	ADP-Glo	PIP4K2A	1.3	10 µM	[3]
HTRF	PIP4K2A	8.5	10 µM	[3]
HTRF	PIP4K2A	16.4	2 mM	[3]
CETSA (intact cells)	PIP4K2A	1100	N/A	[3]
CETSA (cell lysates)	PIP4K2A	1800	N/A	[3]
Bay-297	ADP-Glo	PIP4K2A	13	10 µM	[3]
HTRF	PIP4K2A	110	10 µM	[3]
HTRF	PIP4K2A	769	2 mM	[3]
CETSA (intact cells)	PIP4K2A	1600	N/A	[3]
CETSA (cell lysates)	PIP4K2A	2100	N/A	[3]
THZ-P1-2	Biochemical Assay	PIP4K2α	190	Not Specified
BAY-0361 (Negative Control)	ADP-Glo	PIP4K2A	>10,000	10 µM	[3]

Table 2: Physicochemical Properties of PIP4K2A Inhibitors

Compound	Molecular Weight ( g/mol )	Formula	Solubility (DMSO)
Bay-091	440.47	C26H21FN4O2	125 mg/mL
Bay-297	459.91	C25H19ClFN5O	Not Specified
THZ-P1-2	Not Specified	Not Specified	Not Specified
BAY-0361	440.16	C26H21FN4O2	Soluble to 10 mM

Signaling Pathway and Experimental Workflows

dot

Caption: Simplified PIP4K2A signaling pathway showing the point of inhibition by Bay-091.

dot

Caption: Experimental workflow for the orthogonal validation of Bay-091's effect on PIP4K2A.

Experimental Protocols

ADP-Glo™ Kinase Assay

This biochemical assay quantifies kinase activity by measuring the amount of ADP produced during the phosphorylation reaction.

Protocol:

• Reaction Setup: Prepare a reaction mixture containing recombinant PIP4K2A enzyme, the lipid substrate PI5P, and the kinase reaction buffer.

• Inhibitor Addition: Add serial dilutions of Bay-091 (or comparator compounds) or DMSO (vehicle control) to the reaction mixture in a 384-well plate.

• Initiate Reaction: Start the kinase reaction by adding ATP (e.g., 10 µM or 250 µM final concentration).

• Incubation: Incubate the reaction at room temperature for a defined period (e.g., 60 minutes).

• Terminate Reaction and ATP Depletion: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion and Detection: Add Kinase Detection Reagent to convert the generated ADP to ATP and then measure the luminescence produced by a coupled luciferase/luciferin reaction.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the DMSO control. Determine the IC50 value by fitting the data to a dose-response curve.

Homogeneous Time-Resolved Fluorescence (HTRF®) Assay

This assay measures the product of the kinase reaction, PI(4,5)P2, using a competitive immunoassay format with fluorescence resonance energy transfer (FRET).

Protocol:

• Kinase Reaction: Perform the kinase reaction in a similar manner to the ADP-Glo assay, with PIP4K2A, PI5P substrate, ATP (e.g., 10 µM or 2 mM), and varying concentrations of the inhibitor.

• Detection: Stop the reaction and add the HTRF detection reagents. These typically include a biotinylated PI(4,5)P2 tracer, a Europium cryptate-labeled anti-tag antibody (e.g., anti-GST if the kinase is GST-tagged), and Streptavidin-XL665.

• Incubation: Incubate the mixture to allow for competitive binding between the tracer and the enzyme-generated PI(4,5)P2 to the detection complex.

• Signal Measurement: Read the plate on an HTRF-compatible reader, measuring the emission at both 665 nm (acceptor) and 620 nm (donor).

• Data Analysis: The HTRF ratio (665 nm / 620 nm) is inversely proportional to the amount of PI(4,5)P2 produced. Calculate IC50 values from the dose-response curves.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm direct target engagement in a cellular context. It is based on the principle that ligand binding stabilizes the target protein against thermal denaturation.[4]

Protocol:

• Cell Treatment: Treat intact cells (e.g., THP-1) with varying concentrations of Bay-091 or vehicle (DMSO) for a specific duration (e.g., 1 hour).

• Heating: Heat the cell suspensions or cell lysates at a specific temperature (e.g., 56°C for intact cells, 60°C for lysates) for a set time (e.g., 3 minutes) to induce protein denaturation.

• Cell Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.

• Protein Detection: Detect the amount of soluble PIP4K2A in the supernatant using Western blotting with a specific anti-PIP4K2A antibody.

• Data Analysis: Quantify the band intensities. A dose-dependent increase in the amount of soluble PIP4K2A at the denaturing temperature indicates target stabilization by the inhibitor. Determine the EC50 value from the dose-response curve.

dot

Caption: A detailed workflow of the Cellular Thermal Shift Assay (CETSA).

Comparison with Alternatives

• Bay-297: A close analog of Bay-091, Bay-297 also demonstrates high potency and selectivity for PIP4K2A.[3] It serves as an excellent tool compound for confirming phenotypes observed with Bay-091, helping to rule out off-target effects specific to the chemical scaffold of Bay-091.

• THZ-P1-2: This compound is a covalent inhibitor of PIP4K2 isoforms. Its different mechanism of action (irreversible binding) can be leveraged to study the consequences of sustained PIP4K2A inhibition. Comparing the effects of a reversible inhibitor like Bay-091 with an irreversible one like THZ-P1-2 can provide deeper insights into the downstream signaling dynamics.

• BAY-0361: As the less active enantiomer of Bay-091, BAY-0361 is an ideal negative control.[3] Demonstrating that BAY-0361 does not elicit the same biochemical or cellular effects as Bay-091 is a critical validation step to ensure that the observed activities are due to specific inhibition of PIP4K2A and not to non-specific or off-target interactions of the chemical scaffold.

Conclusion

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Analysis of selective target engagement by small-molecule sphingosine kinase inhibitors using the Cellular Thermal Shift Assay (CETSA) - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Selectivity of Bay-091: A Comparative Guide to its Kinase Cross-Reactivity

For researchers, scientists, and drug development professionals, understanding the selectivity of a chemical probe is paramount to interpreting experimental results accurately. This guide provides a comprehensive comparison of Bay-091's activity against its primary target, Phosphatidylinositol-5-Phosphate (B1243415) 4-Kinase Type II Alpha (PIP4K2A), and its cross-reactivity with other kinases. The data presented is compiled from publicly available kinase profiling studies to facilitate an objective evaluation of Bay-091 as a selective inhibitor.

Bay-091 has been identified as a potent and highly selective inhibitor of PIP4K2A, a lipid kinase that plays a crucial role in the phosphoinositide signaling pathway by catalyzing the conversion of phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol-4,5-bisphosphate (PI(4,5)P2)[1][2][3]. To assess its specificity, Bay-091 has been profiled against large panels of kinases. This guide summarizes the key findings from these screenings, offering a clear perspective on its off-target profile.

Potency and Selectivity Profile of Bay-091

The inhibitory activity of Bay-091 against its primary target, PIP4K2A, is exceptionally high, with IC50 values in the low nanomolar range. In contrast, its activity against a broad panel of other kinases is significantly lower, underscoring its high selectivity.

Table 1: Potency of Bay-091 against the primary target PIP4K2A.

Assay Type	ATP Concentration	IC50 (nM)
ADP-Glo	10 µM	1.3[1]
ADP-Glo	250 µM	2.6[1]
HTRF	10 µM	8.5[1]

| HTRF | 2 mM | 16.4[1] |

Table 2: Cross-reactivity of Bay-091 against off-target kinases. Data from a Eurofins Kinase Panel screen of 373 kinases at a Bay-091 concentration of 1 µM. Only kinases with inhibition greater than 50% are shown.

Off-target Kinase	% Inhibition at 1 µM	IC50 (nM)
FLT1 (VEGFR1)	56.81	Not Found

| KDR (VEGFR2) | 50.07 | Not Found |

Table 3: Cross-reactivity of Bay-091 against other off-targets. Data from a Eurofins safety panel of 77 targets at a Bay-091 concentration of 10 µM.

Off-target	Class	% Inhibition at 10 µM
TBXAS1	Enzyme	98[1]
HTR2B	Receptor	98[1]
MAOB	Enzyme	81[1]
PDE3	Enzyme	74[1]

| PDE5A | Enzyme | 62[1] |

The data clearly indicates that while Bay-091 is a potent inhibitor of PIP4K2A, it exhibits some off-target activity at higher concentrations, particularly against non-kinase targets. Within the kinome, at a concentration of 1 µM, which is significantly higher than its IC50 for PIP4K2A, no kinase was inhibited by more than 60%[1]. The most notable off-target kinases are the vascular endothelial growth factor receptors FLT1 and KDR. However, specific IC50 values for these interactions are not publicly available, making a direct potency comparison challenging.

Experimental Methodologies

The determination of Bay-091's potency and selectivity relies on robust and well-established kinase assay technologies. The primary assays used were the ADP-Glo™ Kinase Assay and the HTRF® Kinase Assay.

ADP-Glo™ Kinase Assay

The ADP-Glo™ Kinase Assay is a luminescence-based assay that quantifies the amount of ADP produced during a kinase reaction. This assay is performed in two steps: first, the kinase reaction is stopped and the remaining ATP is depleted. Second, the ADP is converted to ATP, which is then used in a luciferase/luciferin reaction to generate a luminescent signal that is proportional to the ADP produced and, therefore, to the kinase activity.

Experimental Protocol: ADP-Glo™ Kinase Assay

• Kinase Reaction: The kinase, substrate (PI5P), and Bay-091 at various concentrations are incubated in a reaction buffer containing a specific concentration of ATP (e.g., 10 µM or 250 µM).

• Stopping the Reaction and ATP Depletion: ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete any unconsumed ATP. The plate is incubated for 40 minutes at room temperature.

• ADP to ATP Conversion and Signal Detection: Kinase Detection Reagent is added to convert the generated ADP to ATP and to provide the necessary components (luciferase, luciferin) for the subsequent luminescent reaction. The plate is incubated for 30-60 minutes at room temperature.

• Data Acquisition: The luminescence is measured using a plate reader. The IC50 values are then calculated by plotting the luminescence signal against the inhibitor concentration.

HTRF® Kinase Assay

The HTRF® (Homogeneous Time-Resolved Fluorescence) Kinase Assay is a time-resolved fluorescence resonance energy transfer (TR-FRET) based assay. It measures the phosphorylation of a substrate by a kinase. The assay utilizes a europium cryptate-labeled anti-phospho-substrate antibody (donor) and an XL665-labeled streptavidin that binds to a biotinylated substrate (acceptor). When the substrate is phosphorylated, the antibody binds, bringing the donor and acceptor into close proximity and allowing FRET to occur.

Experimental Protocol: HTRF® Kinase Assay

• Kinase Reaction: The kinase, a biotinylated substrate, and Bay-091 at various concentrations are incubated in a reaction buffer with a specific ATP concentration (e.g., 10 µM or 2 mM).

• Detection: A detection mixture containing a europium cryptate-labeled anti-phospho-substrate antibody and streptavidin-XL665 is added to the reaction wells. The plate is incubated for 60 minutes at room temperature to allow for the binding of the detection reagents.

• Data Acquisition: The TR-FRET signal is read on a compatible plate reader. The ratio of the fluorescence at 665 nm (acceptor) and 620 nm (donor) is calculated, and IC50 values are determined by plotting this ratio against the inhibitor concentration.

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the biological context and experimental procedures, the following diagrams have been generated using the Graphviz DOT language.

Caption: The PIP4K2A signaling pathway and the inhibitory action of Bay-091.

References

• 1. researchgate.net [researchgate.net]
• 2. axonmedchem.com [axonmedchem.com]
• 3. Probe BAY-091 | Chemical Probes Portal [chemicalprobes.org]

Validating the Downstream Signaling Effects of Bay-091: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Bay-091, a potent and highly selective inhibitor of phosphatidylinositol-5-phosphate (B1243415) 4-kinase type-2 alpha (PIP4K2A), with other alternative compounds. We present supporting experimental data, detailed methodologies for key validation assays, and visualizations of the signaling pathways and experimental workflows to facilitate a thorough understanding of Bay-091's downstream effects.

Introduction to Bay-091 and the PIP4K2A Signaling Pathway

Bay-091 is a chemical probe that selectively inhibits PIP4K2A, an enzyme that catalyzes the conversion of phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2)[1][2]. The PIP4K2A pathway has been a subject of interest, particularly in the context of cancer research. A prominent hypothesis suggested that inhibition of PIP4K2A would lead to an accumulation of its substrate, PI5P. This was expected to hyperactivate AKT, a key protein in cell survival pathways, leading to increased production of reactive oxygen species (ROS) and subsequent cell death in p53-deficient tumor cells[2][3].

However, experimental evidence with Bay-091 has challenged this hypothesis. Studies have shown that while Bay-091 effectively engages and inhibits PIP4K2A in cellular models, it does not lead to the anticipated increase in phosphorylated AKT (p-AKT) or ROS levels[3][4]. Instead, the observed downstream effects of Bay-091 include a reduction in the production of the gamma chain of hemoglobin (Hb γ) and alterations to chromatin structure[5]. This guide delves into the experimental data that validates these observed effects and compares the activity of Bay-091 with other known PIP4K2A inhibitors.

Comparative Analysis of PIP4K2A Inhibitors

The following tables summarize the in vitro potency and cellular target engagement of Bay-091 and its analogs, providing a quantitative comparison with other inhibitors of the PIP4K2A pathway.

Compound	Assay Type	ATP Concentration	IC50 / EC50 (nM)	Reference
Bay-091	ADP-Glo	10 µM	1.3	[1][4]
HTRF	10 µM	8.5	[1]
HTRF	2 mM	16.4	[1]
BAY-297	ADP-Glo	10 µM	13	[1][6]
HTRF	10 µM	110	[1][6]
HTRF	2 mM	769	[1][6]
THZ-P1-2	Kinase Assay (PI5P4Kα)	Not Specified	190	[7][8][9]
PIP4K-IN-a131	Kinase Assay (PIP4K2A)	Not Specified	1900	[10]
CC260	Cell Viability (ALL cell lines)	Not Applicable	>13,300
BAY-0361 (Negative Control)	Kinase Assay	1 µM	271

Table 1: In Vitro Potency of PIP4K2A Inhibitors. This table compares the half-maximal inhibitory concentration (IC50) of various compounds against PIP4K2A in biochemical assays. Lower values indicate higher potency.

Compound	Assay Type	Cell Line	Temperature	EC50 (µM)	Reference
Bay-091	CETSA (Lysates)	THP-1	60°C	1.8	[4]
CETSA (Intact Cells)	THP-1	56°C	1.1	[4]
BAY-297	CETSA (Lysates)	THP-1	60°C	2.1	[1]
CETSA (Intact Cells)	THP-1	56°C	1.6	[1]

Table 2: Cellular Target Engagement of Bay-091 and BAY-297. This table shows the half-maximal effective concentration (EC50) from Cellular Thermal Shift Assays (CETSA), indicating the concentration required to stabilize 50% of the target protein in a cellular environment.

Experimental Protocols

This section provides detailed methodologies for the key experiments used to validate the downstream signaling effects of Bay-091.

p-AKT (Ser473) Homogeneous Time-Resolved Fluorescence (HTRF) Assay

This assay is used to quantify the levels of phosphorylated AKT at the Serine 473 position, a marker of AKT activation.

Protocol:

• Cell Culture and Treatment:

  • Plate cells (e.g., THP-1) in a 96-well plate at a desired density and culture overnight.

  • Treat the cells with varying concentrations of Bay-091, a positive control (e.g., an AKT activator), and a vehicle control (e.g., DMSO) for the desired time period.

• Cell Lysis:

  • Remove the culture medium and add 50 µL of lysis buffer to each well.

  • Incubate for 30 minutes at room temperature with gentle shaking.

• HTRF Reaction:

  • Transfer 16 µL of cell lysate to a 384-well low-volume white plate.

  • Add 4 µL of the HTRF antibody cocktail (containing anti-p-AKT(Ser473)-Eu3+ cryptate and anti-AKT-d2 antibodies) to each well.

  • Incubate for 4 hours at room temperature, protected from light.

• Data Acquisition:

  • Read the plate on an HTRF-compatible reader with excitation at 320 nm and emission at 620 nm (cryptate) and 665 nm (d2).

  • The HTRF ratio (665 nm / 620 nm) is proportional to the amount of p-AKT (Ser473).

Cellular Thermal Shift Assay (CETSA)

CETSA is a biophysical method to assess the direct binding of a compound to its target protein in a cellular environment. Ligand binding stabilizes the protein, leading to a higher melting temperature.

Protocol:

• Cell Treatment:

  • Treat intact cells (e.g., THP-1) with different concentrations of Bay-091 or a vehicle control for 1 hour at 37°C.

• Heat Shock:

  • Heat the cell suspensions at a range of temperatures (e.g., 40-70°C) for 3 minutes in a PCR cycler, followed by cooling to 4°C.

• Cell Lysis:

  • Lyse the cells by freeze-thaw cycles or by adding a lysis buffer.

• Separation of Soluble and Aggregated Proteins:

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

• Protein Quantification:

  • Collect the supernatant containing the soluble proteins.

  • Quantify the amount of soluble PIP4K2A using a standard protein quantification method such as Western blotting or ELISA.

• Data Analysis:

  • Plot the amount of soluble PIP4K2A as a function of temperature to generate a melting curve. A shift in the melting curve in the presence of the compound indicates target engagement.

Reactive Oxygen Species (ROS) Detection by FACS

This method utilizes the cell-permeable dye 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (H2DCFDA) to measure intracellular ROS levels via flow cytometry. H2DCFDA is non-fluorescent until it is oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).

Protocol:

• Cell Preparation and Treatment:

  • Culture cells (e.g., p53-deficient tumor cell lines) to 70-80% confluency.

  • Treat the cells with Bay-091, a positive control for ROS induction (e.g., H2O2), and a vehicle control for the specified duration.

• Staining with H2DCFDA:

  • Wash the cells with warm PBS.

  • Incubate the cells with 10 µM H2DCFDA in serum-free medium for 30 minutes at 37°C in the dark.

• Cell Harvesting and Washing:

  • Wash the cells twice with warm PBS to remove excess dye.

  • Harvest the cells by trypsinization and resuspend them in PBS.

• Flow Cytometry Analysis:

  • Analyze the cells on a flow cytometer using a 488 nm excitation laser and detecting the emission in the green channel (typically around 525-530 nm).

  • Quantify the mean fluorescence intensity of the DCF signal, which is proportional to the intracellular ROS levels.

Visualizing the Signaling and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the PIP4K2A signaling pathway and the workflows of the key experimental protocols.

Caption: The PIP4K2A signaling pathway and the effects of Bay-091.

Caption: Workflow for the p-AKT (Ser473) HTRF Assay.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Caption: Workflow for ROS Detection by FACS.

Conclusion

Bay-091 stands out as a potent and selective inhibitor of PIP4K2A. The experimental data presented in this guide demonstrates that its downstream signaling effects diverge from the initially hypothesized pathway involving AKT activation and ROS production. Instead, Bay-091 has been shown to influence other cellular processes, such as hemoglobin synthesis and chromatin organization[5]. This highlights the importance of empirical validation of downstream effects for any chemical probe. The comparative data and detailed protocols provided herein serve as a valuable resource for researchers investigating the PIP4K2A pathway and the specific molecular actions of Bay-091 and related inhibitors.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. eubopen.org [eubopen.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. bib-pubdb1.desy.de [bib-pubdb1.desy.de]
• 7. medchemexpress.com [medchemexpress.com]
• 8. selleckchem.com [selleckchem.com]
• 9. cancer-research-network.com [cancer-research-network.com]
• 10. Dual blockade of the lipid kinase PIP4Ks and mitotic pathways leads to cancer-selective lethality - PMC [pmc.ncbi.nlm.nih.gov]

Confirming PIP4K2A Inhibition in Cells Treated with Bay-091: A Comparative Guide

For researchers investigating the role of phosphatidylinositol-5-phosphate (B1243415) 4-kinase type-2 alpha (PIP4K2A), confirming target engagement and downstream pathway modulation upon inhibitor treatment is paramount. This guide provides a comparative overview of methodologies to validate the inhibition of PIP4K2A in cellular models treated with Bay-091, a potent and highly selective inhibitor. We also compare Bay-091 with other available PIP4K2A inhibitors, offering researchers a comprehensive resource for their studies.

Introduction to PIP4K2A and Bay-091

PIP4K2A is a lipid kinase that plays a crucial role in cellular signaling by catalyzing the conversion of phosphatidylinositol-5-phosphate (PI5P) to phosphatidylinositol-4,5-bisphosphate (PI(4,5)P2).[1][2][3] Dysregulation of PIP4K2A has been implicated in various diseases, including cancer and metabolic disorders, making it an attractive therapeutic target.[1]

Bay-091 is a chemical probe characterized as a potent and highly selective inhibitor of PIP4K2A.[2][3][4] It serves as a valuable tool for elucidating the cellular functions of this kinase.[2][4] To ensure the validity of experimental findings, it is essential to confirm that Bay-091 effectively engages and inhibits its target in the cellular context.

Confirming Target Engagement: Experimental Approaches

Several methods can be employed to confirm that Bay-091 is actively inhibiting PIP4K2A within treated cells. These range from direct binding assays to the measurement of downstream signaling events.

Direct Target Engagement: Cellular Thermal Shift Assay (CETSA)

The Cellular Thermal Shift Assay (CETSA) is a powerful technique to verify the direct binding of a compound to its target protein in a cellular environment.[2][4][5] The principle behind CETSA is that ligand binding stabilizes the target protein, leading to an increase in its thermal stability.

Experimental Protocol: CETSA

• Cell Treatment: Treat cultured cells with various concentrations of Bay-091 or a vehicle control (e.g., DMSO). A negative control compound, such as BAY-0361, which is structurally similar to Bay-091 but has significantly lower potency, should be used to differentiate specific on-target effects.[5]

• Heating: Heat the cell lysates or intact cells at a specific temperature gradient.

• Lysis and Fractionation: Lyse the cells (if not already done) and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.

• Protein Detection: Analyze the amount of soluble PIP4K2A remaining in the supernatant at each temperature point using Western blotting or other protein detection methods.

• Data Analysis: Plot the amount of soluble PIP4K2A as a function of temperature. A shift in the melting curve to a higher temperature in Bay-091-treated cells compared to control cells indicates target engagement. The EC50 for target engagement can be determined from dose-response curves at a fixed temperature.[5]

Measuring Changes in Phosphoinositide Levels

Since PIP4K2A converts PI5P to PI(4,5)P2, its inhibition is expected to cause an accumulation of the substrate (PI5P) and a reduction in the product (PI(4,5)P2).[1]

Experimental Protocol: Phosphoinositide Measurement

• Cell Treatment: Treat cells with Bay-091, a negative control, and a vehicle control for a specified period.

• Lipid Extraction: Extract lipids from the treated cells.

• Quantification: Analyze the levels of PI5P and PI(4,5)P2 using techniques such as:

  • Mass Spectrometry (MS): Provides sensitive and specific quantification of different lipid species.

  • High-Performance Liquid Chromatography (HPLC): Can be used to separate and quantify radiolabeled phosphoinositides.

• Data Analysis: Compare the levels of PI5P and PI(4,5)P2 in Bay-091-treated cells to the controls. A significant increase in the PI5P to PI(4,5)P2 ratio would confirm enzymatic inhibition.

Assessing Downstream Signaling Pathways

The downstream effects of PIP4K2A inhibition can be complex and context-dependent.[2][6] While some studies have linked PIP4K2A to the PI3K/AKT signaling pathway, direct inhibition by Bay-091 did not consistently translate to changes in AKT phosphorylation in all cell lines.[2][7] Another reported downstream effect of PIP4K2A inhibition is the modulation of autophagy.[8]

Experimental Protocol: Western Blotting for Downstream Effectors

• Cell Treatment: Treat cells with Bay-091 and appropriate controls.

• Protein Extraction: Lyse the cells and prepare protein extracts.

• Western Blotting: Perform Western blot analysis to detect changes in the phosphorylation status or expression levels of proteins in pathways of interest, such as p-AKT, or markers of autophagy like LC3B.[8]

• Data Analysis: Quantify the band intensities and compare the results from Bay-091-treated cells with controls.

Comparison of Bay-091 with Other PIP4K2A Inhibitors

While Bay-091 is a highly selective and potent inhibitor, other compounds targeting PIP4K2A are also available. A comparison with these alternatives can aid in selecting the most appropriate tool for a specific research question.

Inhibitor	Type	Potency (IC50)	Key Features	Reference(s)
Bay-091	Reversible, ATP-competitive	1.3 nM (on PIP4K2A)	Highly potent and selective chemical probe. Confirmed cellular target engagement via CETSA. A negative control (BAY-0361) is available.	[5],
BAY-297	Reversible, ATP-competitive	N/A	A close analog of Bay-091, also potent and selective.	[2],[4]
THZ-P1-2	Covalent	190 nM (on PI5P4Kα)	Irreversible inhibitor that targets PIP4K2A, B, and C. Has shown anti-proliferative activity in some cancer cell lines.	[9],[8]
PIK-93	Reversible	N/A	Known to target the kinase domain of PIP4K2A.	[10]
A66	Reversible	N/A	A small molecule inhibitor shown to reduce PI(4,5)P2 levels in cells.	[10]

Visualizing the Workflow and Signaling Pathway

To further clarify the experimental process and the underlying biology, the following diagrams illustrate the PIP4K2A signaling pathway and a typical workflow for confirming inhibition.

References

• 1. What are PIP4K2A inhibitors and how do they work? [synapse.patsnap.com]
• 2. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. eubopen.org [eubopen.org]
• 6. PIP4K2A as a negative regulator of PI3K in PTEN-deficient glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Targeting the PI5P4K lipid kinase family in cancer using covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. scbt.com [scbt.com]

A Comparative Guide to Bay-091 and Other Commercial PIP4K2A Inhibitors

For researchers in oncology, metabolic diseases, and neurodegeneration, the targeted inhibition of lipid kinases presents a promising therapeutic avenue. One such target, Phosphatidylinositol-5-Phosphate (B1243415) 4-Kinase Type 2 Alpha (PIP4K2A), has garnered significant interest. This guide provides a detailed comparison of Bay-091, a potent and highly selective PIP4K2A inhibitor, with other commercially available inhibitors, offering a valuable resource for drug development professionals and scientists.

Introduction to PIP4K2A

PIP4K2A is a lipid kinase that catalyzes the phosphorylation of phosphatidylinositol-5-phosphate (PI5P) to produce phosphatidylinositol-4,5-bisphosphate (PI(4,5)P2).[1] This product, PI(4,5)P2, is a critical secondary messenger involved in a multitude of cellular processes, including signal transduction, cytoskeletal organization, and membrane trafficking.[2] Dysregulation of PIP4K2A activity has been implicated in various cancers, particularly in tumors with p53 mutations, making it an attractive target for therapeutic intervention.[3]

Overview of Compared PIP4K2A Inhibitors

This guide focuses on a comparative analysis of Bay-091 against other commercially available compounds with reported PIP4K2A inhibitory activity:

• Bay-091: A highly potent and selective, 1,7-naphthyridine-based inhibitor of PIP4K2A.[3] It is often used as a chemical probe to investigate the biological functions of PIP4K2A.[3]

• THZ-P1-2: A first-in-class, pan-inhibitor of the PIP4K2 isoforms (A, B, and C), which acts as a covalent inhibitor.[4][5]

• PIP4K-IN-a131: A lipid kinase inhibitor with demonstrated activity against purified PIP4K2A.[6]

Quantitative Performance Comparison

The following table summarizes the key quantitative data for Bay-091 and its comparators. Direct comparison of IC50 values should be approached with caution due to variations in assay conditions (e.g., ATP concentration).

Inhibitor	Target(s)	IC50 vs PIP4K2A (in vitro)	Selectivity Highlights
Bay-091	PIP4K2A	1.3 nM (ADP-Glo, 10 µM ATP) 8.5 nM (HTRF, 10 µM ATP) 16.4 nM (HTRF, 2 mM ATP)	Highly selective; in a panel of 373 kinases, no off-target was inhibited by more than 60% at a 1 µM concentration.
THZ-P1-2	PIP4K2A/B/C (pan)	190 nM (vs PI5P4Kα)	Pan-inhibitor of PIP4K2 isoforms. Shows some cross-activity with PIKFYVE, BRK, TYK2, and Abl.
PIP4K-IN-a131	PIP4Ks	1.9 µM	Also inhibits general PIP4Ks activity with an IC50 of 0.6 µM.[6][7]

Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the context in which these inhibitors function, the following diagrams illustrate the PIP4K2A signaling pathway and a typical experimental workflow for determining inhibitor potency.

References

• 1. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 2. What are PIP4K2A inhibitors and how do they work? [synapse.patsnap.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Dual blockade of the lipid kinase PIP4Ks and mitotic pathways leads to cancer-selective lethality - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility of Bay-091 Experimental Results: A Comparative Guide

An In-depth Analysis of a Novel PIP4K2A Inhibitor Across Foundational and Applied Research

This guide provides a comprehensive comparison of experimental results for Bay-091, a potent and highly selective inhibitor of the lipid kinase PIP4K2A (Phosphatidylinositol-5-Phosphate 4-Kinase Type 2 Alpha). As a relatively new chemical probe, the reproducibility of its biological effects across different laboratories is a critical point of evaluation for researchers. This document summarizes key quantitative data, details the experimental protocols used in seminal studies, and visualizes the underlying biological pathways and workflows to offer a clear perspective on the current state of Bay-091 research.

Comparative Quantitative Data

The experimental data on Bay-091 currently originates from two primary sources: the initial discovery and characterization study by Wortmann et al. (2021), and a subsequent study by Souza et al. (2024) investigating its effects on gamma globin synthesis. While the experimental contexts differ, the available data provides a preliminary basis for assessing the compound's activity.

Parameter	Wortmann et al., 2021	Souza et al., 2024	Notes
Target	PIP4K2A	PIP4K2A (implied) / Gamma Globin Synthesis	Wortmann et al. focused on direct enzyme inhibition, while Souza et al. studied a downstream cellular effect.
IC50 (ADP-Glo, 10 µM ATP)	1.3 nM	Not Reported	This is a direct measure of enzymatic inhibition.
IC50 (HTRF, 10 µM ATP)	8.5 nM	Not Reported	HTRF is another biochemical assay format.
IC50 (HTRF, 2 mM ATP)	16.4 nM	Not Reported	Higher ATP concentration mimics cellular conditions more closely.
Cellular Target Engagement (CETSA EC50)	Not explicitly reported as EC50, but demonstrated	Not Reported	Cellular Thermal Shift Assay confirms the compound binds to its target in cells.
Effective Concentration in Cellular Assays	> 30 µM for antiproliferative activity in EBC-1 cells	1 µM for reduction of Hb γ chain production	This highlights the context-dependent nature of the compound's effective concentration.
Cell Lines Used	EBC-1, NCI-H460	K562, KU812	Different cell lines were used, reflecting the different biological questions being addressed.

Signaling Pathway and Mechanism of Action

Bay-091 functions by inhibiting PIP4K2A, an enzyme that catalyzes the phosphorylation of phosphatidylinositol-5-phosphate (B1243415) (PI5P) to produce phosphatidylinositol-4,5-bisphosphate (PI(4,5)P2)[1][2]. This activity places Bay-091 at a key regulatory node in phosphoinositide signaling, a pathway crucial for numerous cellular processes including cell growth, survival, and differentiation[3][4]. The inhibition of PIP4K2A by Bay-091 leads to an increase in the bioavailability of its substrate, PI5P. This alteration in phosphoinositide balance is thought to affect chromatin structure and gene expression, which is the proposed mechanism for its effect on gamma globin synthesis[5].

Caption: Mechanism of Bay-091 action on the PIP4K2A signaling pathway.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the key experimental protocols employed in the cited studies.

Biochemical Assays for PIP4K2A Inhibition (Wortmann et al., 2021)

• ADP-Glo™ Kinase Assay:

  • Recombinant PIP4K2A enzyme was incubated with Bay-091 at various concentrations.

  • The kinase reaction was initiated by adding a solution containing ATP and the substrate PI5P.

  • After incubation, the amount of ADP produced was quantified using the ADP-Glo™ reagent, which correlates with enzyme activity.

  • IC50 values were determined from the dose-response curves.

• HTRF® Kinase Assay:

  • A similar setup to the ADP-Glo assay was used, with varying concentrations of Bay-091 and the PIP4K2A enzyme.

  • The reaction was initiated with ATP and a biotinylated PI5P substrate.

  • The reaction was stopped and the product, biotin-PI(4,5)P2, was detected using a europium-labeled anti-PI(4,5)P2 antibody and a streptavidin-conjugated fluorophore.

  • The HTRF signal, generated by the proximity of the europium and the fluorophore, is proportional to the amount of product formed.

  • IC50 values were calculated from the resulting dose-response curves.

Cellular Target Engagement Assay (Wortmann et al., 2021)

• Cellular Thermal Shift Assay (CETSA):

  • Intact cells (e.g., EBC-1) were treated with either vehicle or Bay-091.

  • The cells were heated to a range of temperatures, causing proteins to denature and aggregate.

  • Cells were lysed, and the soluble protein fraction was separated from the aggregated fraction by centrifugation.

  • The amount of soluble PIP4K2A remaining at each temperature was quantified by Western blotting or other protein detection methods.

  • Binding of Bay-091 to PIP4K2A stabilizes the protein, resulting in a higher melting temperature compared to the vehicle-treated control, thus confirming target engagement in a cellular context.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Cellular Assay for Gamma Globin Production (Souza et al., 2024)

• Cell Culture and Treatment:

  • Myeloid cell lines (K562 and KU812) were cultured under standard conditions.

  • Cells were treated with 1 µM Bay-091 for 24 hours.

• Analysis of Hemoglobin Production:

  • Following treatment, cells were harvested and lysed.

  • The production of the γ-chain of fetal hemoglobin (HbF) was measured, likely using techniques such as High-Performance Liquid Chromatography (HPLC) or enzyme-linked immunosorbent assay (ELISA).

  • A reduction in the production of the Hb γ chain was observed in the Bay-091 treated cells[5].

Conclusion and Future Directions

The available data, primarily from the foundational study by Wortmann et al. and the applied study by Souza et al., indicates that Bay-091 is a potent inhibitor of PIP4K2A that demonstrates activity in cellular contexts. However, the scope of independent validation is currently limited. The study by Souza et al. provides the first piece of evidence from a separate lab, and while the biological endpoint is different, it confirms that Bay-091 can elicit a cellular response at a concentration of 1 µM.

For a comprehensive understanding of the reproducibility of Bay-091's effects, further studies from independent laboratories are essential. These studies should aim to:

• Replicate the primary biochemical and cellular target engagement data published by Wortmann et al.

• Investigate the effects of Bay-091 in a wider range of cell lines and biological models.

• Explore the downstream consequences of PIP4K2A inhibition in various signaling pathways.

As a designated "Donated Chemical Probe" by the Structural Genomics Consortium, Bay-091 is intended for use by the wider scientific community to dissect the biology of PIP4K2A. This guide serves as a baseline for such future investigations, providing the necessary data and protocols to facilitate robust and reproducible science.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery and Characterization of the Potent and Highly Selective 1,7-Naphthyridine-Based Inhibitors BAY-091 and BAY-297 of the Kinase PIP4K2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. PIP4K2A Gene: Function, Regulation, and Role in Disease [learn.mapmygenome.in]
• 4. atlasgeneticsoncology.org [atlasgeneticsoncology.org]
• 5. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Navigating the Disposal of Bay-091: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe and compliant disposal of Bay-091, a potent and selective inhibitor of the kinase PIP4K2A. Adherence to these protocols is vital to minimize risks and ensure a safe laboratory environment.

Understanding the Hazard Profile of Bay-091

Before initiating any disposal procedures, it is crucial to understand the hazard profile of Bay-091. While a specific Safety Data Sheet (SDS) should always be consulted for the most detailed information, research compounds of this nature are typically handled as potentially hazardous materials. In the absence of a specific SDS, Bay-091 should be treated with caution, assuming it may possess properties such as toxicity, and that it could be harmful if ingested, inhaled, or absorbed through the skin. All personnel handling Bay-091 must wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.

Quantitative Data for Disposal Considerations

When developing a disposal plan for any chemical, certain quantitative parameters are essential. The following table summarizes key data points relevant to the handling and disposal of Bay-091.

Parameter	Value/Information	Source
Chemical Name	Bay-091	N/A
CAS Number	2922280-34-8	[1]
Molecular Formula	C26H21FN4O2	[1]
Molecular Weight	440.47 g/mol	[1]
Physical State	Solid	[1]
Solubility	Soluble in DMSO	N/A
Recommended Storage	-20°C for long-term storage	N/A

Experimental Protocols for Safe Disposal

The following protocols provide a detailed methodology for the proper disposal of Bay-091 in a laboratory setting. These steps are based on general best practices for the disposal of chemical and pharmaceutical waste in the absence of specific instructions from a manufacturer's SDS.

Step 1: Waste Identification and Segregation

• Treat as Hazardous Waste: In the absence of a definitive SDS stating otherwise, all Bay-091 waste, including pure compound, contaminated labware (e.g., pipette tips, vials, gloves), and solutions, must be treated as hazardous chemical waste.

• Segregate Waste Streams: Do not mix Bay-091 waste with other waste streams, such as biohazardous or radioactive waste, unless explicitly permitted by your institution's environmental health and safety (EHS) office. Keep it separate from incompatible chemicals.

Step 2: Preparing Solid Waste for Disposal

• Containerization: Place all solid waste contaminated with Bay-091 (e.g., weighing paper, contaminated gloves, pipette tips) into a designated, leak-proof, and clearly labeled hazardous waste container.

• Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical name "Bay-091," the CAS number (2922280-34-8), and the approximate quantity of the waste.

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory, away from general traffic and incompatible materials.

Step 3: Preparing Liquid Waste for Disposal

• Containerization: Collect all liquid waste containing Bay-091 (e.g., unused solutions, solvent rinses) in a designated, leak-proof, and chemically compatible hazardous waste container. Do not overfill the container.

• Labeling: Clearly label the liquid waste container with "Hazardous Waste," the full chemical name "Bay-091," the CAS number (2922280-34-8), the solvent used (e.g., DMSO), and the estimated concentration of Bay-091.

• Storage: Store the sealed liquid waste container in a designated satellite accumulation area, preferably within secondary containment to prevent spills.

Step 4: Decontamination of Glassware and Surfaces

• Rinsing: Triple-rinse any glassware that has come into contact with Bay-091 with a suitable solvent (e.g., ethanol (B145695) or acetone), followed by a final rinse with water.

• Rinsate Collection: Collect all rinsate as hazardous liquid waste.

• Surface Cleaning: Decontaminate any work surfaces that may have been exposed to Bay-091 with an appropriate cleaning agent.

Step 5: Arranging for Final Disposal

• Contact EHS: Once the waste container is full or has been in storage for the maximum allowable time according to your institution's policy, contact your Environmental Health and Safety (EHS) office to arrange for pickup and final disposal.

• Do Not Dispose Down the Drain: Under no circumstances should Bay-091 or its solutions be disposed of down the drain.

• Do Not Dispose in Regular Trash: Do not dispose of any material contaminated with Bay-091 in the regular trash.

Visualizing the Disposal Workflow

To further clarify the proper disposal procedures for Bay-091, the following diagram illustrates the decision-making process and workflow.

Caption: Workflow for the proper disposal of Bay-091 waste.

By following these detailed procedures, laboratory professionals can ensure the safe handling and disposal of Bay-091, contributing to a secure research environment and regulatory compliance. Always prioritize safety and consult your institution's specific guidelines for chemical waste management.

References

• 1. medchemexpress.com [medchemexpress.com]

Safeguarding Your Research: A Comprehensive Guide to Handling BAY-091

For Immediate Implementation: This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with BAY-091. Adherence to these guidelines is critical for ensuring a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE) at a Glance

Proper personal protective equipment is the first line of defense against accidental exposure. The following table summarizes the required PPE for handling BAY-091.

Body Part	Required PPE	Specifications and Best Practices
Eyes	Safety Glasses with Side Shields or Goggles	Ensure a complete seal around the eyes. Standard prescription glasses are not a substitute.
Hands	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Inspect for tears or punctures before each use. Dispose of gloves immediately after handling the compound.
Body	Laboratory Coat	A full-length lab coat should be worn and kept buttoned to protect skin and personal clothing.
Respiratory	Use in a Well-Ventilated Area	Handle in a chemical fume hood to minimize inhalation of dust particles. If a fume hood is not available, a NIOSH-approved respirator may be required. Consult your institution's safety officer.

Operational Plan: Safe Handling and Storage

Handling:

• Avoid Dust Formation: BAY-091 is a solid, crystalline substance. Handle with care to prevent the generation of airborne dust.

• Engineering Controls: All weighing and solution preparation should be conducted within a certified chemical fume hood.

• Personal Hygiene: Wash hands thoroughly with soap and water after handling, and before eating, drinking, or smoking.

Storage:

• Temperature: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Incompatibilities: Keep away from strong oxidizing agents.

Emergency Procedures: Spill and Disposal Plan

Accidents can happen. A swift and informed response is crucial to mitigating any potential hazards.

Spill Containment and Cleanup

In the event of a spill, follow this step-by-step procedure:

• Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate area. Restrict access to the spill site.

• Ventilate: If not already in a fume hood, ensure the area is well-ventilated.

• Don PPE: Wear the appropriate personal protective equipment as outlined in the table above.

• Contain the Spill: For a solid spill, gently cover with a damp paper towel to avoid raising dust. For a liquid spill (e.g., a solution of BAY-091), surround the spill with an absorbent material like vermiculite (B1170534) or sand.

• Clean Up:

  • Solid Spill: Carefully scoop the material into a sealable, labeled waste container.

  • Liquid Spill: Use an absorbent material to soak up the spill. Place the used absorbent into a sealable, labeled waste container.

• Decontaminate: Wipe the spill area with a suitable laboratory detergent and water.

• Dispose: Dispose of all contaminated materials as hazardous waste according to your institution's guidelines.

Disposal of Unused BAY-091 and Contaminated Materials

All waste containing BAY-091, including empty containers, used gloves, and other contaminated materials, must be disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of BAY-091 down the drain or in the regular trash.

Experimental Protocol: Preparation of a Stock Solution

This protocol outlines the preparation of a BAY-091 stock solution, a common procedure in a research setting.

Materials:

• BAY-091 solid

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Chemical fume hood

• Vortex mixer

• Sterile microcentrifuge tubes or vials

Procedure:

• Pre-weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance inside a chemical fume hood.

• Weighing: Carefully add the desired amount of BAY-091 to the tube. Record the exact weight.

• Solvent Addition: In the chemical fume hood, add the calculated volume of anhydrous DMSO to the tube to achieve the desired stock concentration.

• Dissolution: Cap the tube tightly and vortex until the solid is completely dissolved. Gentle warming may be required to aid dissolution.

• Storage: Store the stock solution at -20°C or -80°C in a tightly sealed, labeled container.

Diagrams for Clarity

To further aid in understanding the necessary procedures, the following diagrams illustrate key workflows.

Caption: Workflow for handling a chemical spill of BAY-091.

Caption: Step-by-step process for preparing a BAY-091 stock solution.